3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione

Core Science & Biosynthesis

Structural, Synthetic, and Mechanistic Analysis of 3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione

Executive Summary

As a Senior Application Scientist overseeing heterocyclic library development, I frequently encounter scaffolds that exhibit dynamic structural behaviors. The compound 3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione (CAS: 135949-48-3) [1] represents a highly specialized and versatile class of heterocyclic

-diketones. Structurally, it consists of a benzoxazole core covalently linked at the C2 position to a 2,4-pentanedione (acetylacetone) moiety. This molecular architecture is highly valued in medicinal chemistry as a privileged pharmacophore and in coordination chemistry as a robust bidentate ligand [2]. This whitepaper deconstructs its structural tautomerism, physicochemical properties, and provides a field-validated synthetic protocol.

Tautomeric Dynamics and Thermodynamic Stability

A defining feature of this molecule is its complex tautomeric equilibrium. While systematically named as a keto-enamine, the compound exists as a dynamic mixture of tautomers depending on the solvent dielectric constant and physical state.

The pure diketone form (3-(benzoxazol-2-yl)pentane-2,4-dione) is thermodynamically disfavored. Instead, the system undergoes rapid proton transfer to form either the keto-enol tautomer (3-(benzo[d]oxazol-2-yl)-4-hydroxypent-3-en-2-one) or the keto-enamine tautomer (3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione).

The Causality of Stability: The driving force for this tautomerization is the formation of a strong, highly stabilizing intramolecular hydrogen bond (IMHB). This IMHB creates a pseudo-six-membered chelate ring (either O-H···N or N-H···O), which locks the molecule into a planar conformation. This planarity extends the

-conjugation across the benzoxazole and the acetylacetone systems, significantly lowering the overall free energy of the molecule and preventing free rotation around the C2-C3 bond.

Tautomeric equilibrium dynamics of 3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione.

Physicochemical Profile

To facilitate structural verification and computational modeling, the quantitative data for CAS 135949-48-3 is summarized below [1].

Property	Value
Systematic Name	3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione
Common Synonym	3-(Benzo[d]oxazol-2-yl)-4-hydroxypent-3-en-2-one
CAS Registry Number	135949-48-3
Molecular Formula	C₁₂H₁₁NO₃
Molecular Weight	217.22 g/mol
Topological Polar Surface Area (TPSA)	63.33 Ų
Hydrogen Bond Donors	1 (in enol/enamine form)
Hydrogen Bond Acceptors	3

Synthetic Methodology: Nucleophilic Aromatic Substitution (SNAr)

The most robust, field-proven method for synthesizing this compound is via a Nucleophilic Aromatic Substitution (SNAr) reaction between 2-chlorobenzoxazole and acetylacetone.

Self-Validating Experimental Protocol

Step 1: Enolate Generation (In-Process Control: Gas Evolution)

• Charge an oven-dried, argon-flushed round-bottom flask with anhydrous N,N-Dimethylformamide (DMF) (10 mL per mmol of reactant).

  • Causality for Solvent Choice: DMF is a polar aprotic solvent that optimally solvates the Na⁺ cation, leaving the acetylacetonate anion "naked" and highly nucleophilic.

• Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.2 equivalents). Cool the suspension to 0 °C using an ice bath.

  • Causality for Base Choice: NaH is chosen over weaker bases (like K₂CO₃) to ensure complete, irreversible deprotonation of acetylacetone. This prevents unwanted side reactions and accelerates the subsequent SNAr step on the electron-deficient benzoxazole ring.

• Dropwise add acetylacetone (1.1 equivalents).

  • Validation: The reaction is self-validating at this stage; the visible cessation of H₂ gas evolution indicates complete enolate formation.

Step 2: SNAr Addition (In-Process Control: TLC Monitoring)

• Maintain the temperature at 0 °C and add 2-chlorobenzoxazole (1.0 equivalent) dropwise.

• Remove the ice bath and allow the reaction to warm to room temperature, stirring for 4-6 hours.

  • Validation: Monitor the reaction via Thin Layer Chromatography (TLC) (Hexane/Ethyl Acetate 3:1). The disappearance of the high-Rf 2-chlorobenzoxazole spot confirms the formation of the Meisenheimer complex and subsequent chloride elimination.

Step 3: Workup and Isolation

• Quench the reaction by carefully pouring the mixture into crushed ice containing 1M HCl to adjust the pH to ~4-5.

  • Causality for Acidification: Neutralizing the highly basic mixture ensures the product precipitates fully in its neutral tautomeric forms rather than remaining dissolved as a highly soluble sodium salt.

• Filter the resulting precipitate, wash with cold distilled water, and recrystallize from hot ethanol to yield the pure target compound.

Step-by-step synthetic workflow via Nucleophilic Aromatic Substitution (SNAr).

Analytical Characterization

To verify the structural integrity of the synthesized compound, specific spectral signatures must be confirmed:

• Nuclear Magnetic Resonance (¹H-NMR): The defining characteristic is an extremely deshielded proton resonance located between 12.0 and 15.0 ppm . This extreme downfield shift is the direct result of the proton being trapped in the strong intramolecular hydrogen bond of the enol/enamine chelate ring. The methyl groups of the acetylacetone moiety typically appear as two distinct singlets (around 2.2 - 2.6 ppm) due to the restricted rotation caused by the IMHB.

• Infrared Spectroscopy (IR): The IR spectrum will lack the typical sharp, isolated ketone C=O stretch at 1710 cm⁻¹. Instead, it will display a broadened, lower-frequency stretch around 1620-1580 cm⁻¹ , indicative of highly conjugated carbonyls and C=C/C=N bonds. A broad band from 3200-2500 cm⁻¹ confirms the presence of the chelated O-H or N-H group.

References

Advanced Characterization and Application of Benzoxazole Merocyanine Dyes

Executive Summary

Benzoxazole merocyanine dyes represent a class of functional polymethine fluorophores characterized by a "push-pull" electronic architecture. Unlike rigid cyanines, these dyes possess a ground state that fluctuates between a non-polar polyene form and a zwitterionic form, heavily influenced by solvent polarity and environmental restriction.

For drug development professionals, this environmental sensitivity is not a bug—it is a feature. It allows these dyes to serve as solvatochromic reporters for hydrophobic pockets in protein binding assays, potentiometric probes for membrane voltage screening, and viscosity sensors in mitochondrial dysfunction studies. This guide synthesizes the chemical logic, photophysical characterization, and validated experimental protocols required to deploy these dyes in high-throughput screening and mechanistic biology.

Molecular Architecture & Synthesis

The core utility of benzoxazole merocyanines stems from their D-π-A (Donor-π-Acceptor) structure. The benzoxazole moiety acts as the variable donor/acceptor (depending on functionalization), linked via a polymethine bridge to a counterpart.

Synthetic Pathway

The most robust synthesis route utilizes a Knoevenagel condensation . This modular approach allows researchers to tune the absorption maximum (

) by altering the conjugation length ( ) or the electron-withdrawing strength of the acceptor.

Figure 1: Modular synthesis of benzoxazole merocyanines via Knoevenagel condensation. The reaction is driven by base-catalyzed dehydration.

Photophysical Characterization: The "Push-Pull" Engine

To interpret data from these dyes, one must understand the Cyanine Limit vs. Polyene Limit .

• Polyene Limit: In non-polar solvents, the dye exists primarily in a neutral, bond-alternating form.

• Cyanine Limit: In polar solvents, the zwitterionic resonance structure dominates.

This equilibrium results in Solvatochromism —a shift in absorption/emission based on solvent polarity.

Quantitative Solvatochromic Data (Representative)

Data synthesized from spectral analysis of Merocyanine 540 (MC540) and analogues.

Solvent Parameter	Solvent (Example)	(nm)	(nm)	Quantum Yield ( )	Interpretation
Non-Polar	Toluene	530	555	< 0.05	Dye aggregates; low emission due to non-radiative decay.
Polar Aprotic	DMSO	568	590	0.45	Stabilization of zwitterionic form; high brightness.
Polar Protic	Ethanol	558	582	0.25	H-bonding stabilizes ground state; hypsochromic shift vs DMSO.
Lipid Bilayer	Cell Membrane	570	595	High	Critical: Dye monomers intercalate, fluorescence increases 10-100x.

Expert Insight: When developing assays, avoid protic solvents (MeOH, EtOH) for stock solutions if possible, as H-bonding can quench fluorescence. Use DMSO for stocks and dilute directly into the assay buffer to force the dye into the hydrophobic protein/membrane environment.

Biological Applications: Drug Development Focus

Membrane Potential Sensing (Potentiometric Assays)

The benzoxazole derivative Merocyanine 540 (MC540) is a fast-response potentiometric probe. Unlike slow-response dyes (e.g., DiBAC4) that redistribute across the cell, MC540 relies on a reorientation mechanism within the membrane, making it suitable for excitable cells (neurons, cardiomyocytes).

Mechanism of Action

The dye exists in an equilibrium between non-fluorescent dimers (surface) and fluorescent monomers (intercalated). Membrane depolarization shifts this equilibrium.

Figure 2: Mechanism of voltage sensitivity in Merocyanine 540. The signal arises from the transition of non-fluorescent surface dimers to fluorescent intramembrane monomers.

Validated Protocol: MC540 Membrane Potential Assay

Designed for flow cytometry or high-content imaging.

Reagents:

• Merocyanine 540 (Stock: 1 mg/mL in DMSO, store -20°C, dark).

• Valinomycin (K+ ionophore) for validation.

• HEPES-buffered saline (HBS), pH 7.4.

Step-by-Step Workflow:

• Cell Prep: Suspend cells at

  cells/mL in HBS. Do not use serum (albumin binds the dye).

• Staining: Add MC540 to a final concentration of 10 µg/mL .

  • Why? Higher concentrations promote dimerization, increasing the signal-to-noise ratio upon depolarization.

• Incubation: Incubate for 10 minutes at 37°C in the dark.

  • Note: Equilibrium is reached quickly; prolonged incubation is unnecessary.

• Baseline Reading: Measure fluorescence (Ex: 488nm or 540nm; Em: 575nm bandpass).

• Validation (The "Trust" Step):

  • Add Valinomycin (1 µM) . This clamps the membrane potential to the Potassium Equilibrium Potential (

    ), typically hyperpolarizing the cell.

  • Expected Result: A distinct decrease in fluorescence intensity (approx. 20-40%) confirms the dye is responding to voltage, not just binding lipids.

• Experimental Treatment: Add drug candidate and record

  .

Emerging Applications: Mitochondrial Viscosity & pH

Recent advancements have produced benzoxazole merocyanines (e.g., Probe 1-OH) that function as ratiometric probes for mitochondrial health.

• Viscosity Sensitivity: The rotation of the benzoxazole donor relative to the acceptor is hindered in viscous media (mitochondrial matrix), inhibiting non-radiative decay and increasing fluorescence lifetime/intensity.

• Application: Screening drugs for neuroprotective effects, as mitochondrial viscosity increases during dysfunction/apoptosis.

References

• Dragsten, P. R., & Webb, W. W. (1978). Mechanism of the membrane potential sensitivity of the fluorescent membrane probe merocyanine 540.[1] Biochemistry. Link

• Wu, W. N., et al. (2023). Multifunctional 1,3-benzoxazole-merocyanine-based probe for the ratiometric fluorescence detection of pH/HSO3−/viscosity in mitochondria.[2] Chemical Engineering Journal. Link

• Kulinich, A. V., & Ishchenko, A. A. (2009). Merocyanine dyes: synthesis, structure, properties and applications. Russian Chemical Reviews. Link

• Lelievre, D., et al. (1998). Effect of membrane potential on the binding of merocyanine 540 to human erythrocytes. Journal of Photochemistry and Photobiology B: Biology. Link

• Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews. Link

Sources

• 1. Interactions of voltage-sensing dyes with membranes. III. Electrical properties induced by merocyanine 540 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchportal.bath.ac.uk [researchportal.bath.ac.uk]

Advanced Technical Guide: 2,4-Pentanedione Substituted Benzoxazole Derivatives

Executive Summary

This technical guide provides a rigorous analysis of benzoxazole derivatives substituted with 2,4-pentanedione (acetylacetone) moieties. These compounds represent a critical intersection in heterocyclic chemistry, serving as versatile precursors for fused heterocycles (e.g., pyrazoles) and as high-affinity ligands for lanthanide coordination (luminescence). This document details synthetic pathways, structural dynamics (tautomerism), and functional applications in drug discovery and materials science.

Part 1: Synthetic Architectures & Mechanisms

The integration of a 2,4-pentanedione unit onto a benzoxazole core generally follows two distinct synthetic trajectories, depending on the desired functionality: Cyclization (to form pyrazoles) or Pendant Attachment (to form

-diketone ligands).

Pathway A: Heterocycle Construction (The Pyrazole Route)

The most chemically robust reaction involves the condensation of 2-hydrazinobenzoxazole with 2,4-pentanedione. This reaction exploits the 1,3-dielectrophilic nature of the

-diketone to form a pyrazole ring fused or linked to the benzoxazole.

• Mechanism: The terminal nitrogen of the hydrazine attacks a carbonyl carbon of the diketone, followed by dehydration and intramolecular cyclization.

• Outcome: Formation of 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzoxazole .

• Significance: This structure mimics the pharmacophore of COX-2 inhibitors and is a scaffold for antimicrobial agents.

Pathway B: C-Alkylation (The Ligand Route)

To retain the chelating ability of the

-diketone (for metal complexation), the benzoxazole must be attached at the C3 position of the pentanedione (the active methylene).

• Reagents: 2-Chlorobenzoxazole + Acetylacetone (in the presence of a base like NaH or

  ).[1]

• Mechanism: Nucleophilic Aromatic Substitution (

  ). The enolate of acetylacetone attacks the electrophilic C2 position of the benzoxazole.

• Outcome: 3-(Benzoxazol-2-yl)pentane-2,4-dione .

• Challenge: This reaction competes with O-alkylation; solvent polarity control (e.g., using DMSO vs. Acetone) is critical to favor C-alkylation.

Visualization of Synthetic Divergence

Figure 1: Divergent synthetic pathways determining the final structural class—rigid pyrazole scaffold (Route A) vs. flexible chelating ligand (Route B).

Part 2: Structural Dynamics & Tautomerism

For derivatives where the

-diketone remains intact (Pathway B), the molecule exhibits complex tautomeric equilibria. This is not merely academic; it dictates reactivity and metal binding affinity.

Keto-Enol Equilibrium

The 3-(benzoxazol-2-yl)pentane-2,4-dione exists primarily in the enol form in non-polar solvents due to:

• Extended Conjugation: The enol double bond conjugates with the benzoxazole

  -system.

• Intramolecular H-Bonding: A six-membered chelate ring forms between the enol hydroxyl and the benzoxazole nitrogen or the diketone carbonyl.

Spectroscopic Signatures:

• NMR: The enolic proton typically appears as a broad singlet downfield ( 12.0–14.0 ppm).

• IR: A broad band around 3400

  (H-bonded OH) and a shifted carbonyl peak ( 1600 ) due to conjugation.

Metal Chelation (Lanthanide Antenna Effect)

These derivatives are "antenna" ligands. They absorb UV light and transfer energy to coordinated Lanthanide ions (

, ), resulting in sharp visible emission.

• Coordination Mode: Bidentate (O,O-chelation) via the deprotonated

  -diketone.

• Benzoxazole Role: Increases the molar absorptivity (

  ) and sensitizes the metal ion, enhancing Quantum Yield ( ).

Part 3: Experimental Protocols

Protocol 1: Synthesis of 2-(3,5-Dimethylpyrazol-1-yl)benzoxazole

Target: Biological Scaffold (Antimicrobial/Anti-inflammatory)

Materials:

• 2-Hydrazinobenzoxazole (10 mmol)

• 2,4-Pentanedione (12 mmol)

• Ethanol (Absolute, 50 mL)

• Glacial Acetic Acid (Cat. amount, 2-3 drops)

Procedure:

• Dissolution: Dissolve 2-hydrazinobenzoxazole in ethanol in a round-bottom flask.

• Addition: Add 2,4-pentanedione dropwise with constant stirring.

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc 7:3).

• Workup: Cool the reaction mixture to room temperature. Pour onto crushed ice.

• Purification: Filter the resulting precipitate. Recrystallize from ethanol/water (9:1) to yield white/pale yellow crystals.

• Validation:

  • Yield: Expect 70–85%.

  • Melting Point:

    110–115°C (Derivative dependent).
  • NMR (DMSO- ): Look for pyrazole singlets ( 2.2–2.6 ppm) and the disappearance of hydrazine broad peaks.

Protocol 2: Synthesis of 3-(Benzoxazol-2-yl)pentane-2,4-dione

Target: Ligand for Lanthanide Complexation

Materials:

• 2-Chlorobenzoxazole (10 mmol)

• 2,4-Pentanedione (10 mmol)

• Potassium Carbonate (

  , Anhydrous, 20 mmol)

• Acetone or DMF (Dry, 30 mL)

Procedure:

• Enolization: Stir 2,4-pentanedione and

  in dry solvent for 30 mins at RT to generate the enolate.

• Coupling: Add 2-chlorobenzoxazole dropwise.

• Reaction: Reflux for 8–12 hours. The solution typically turns yellow/orange.

• Isolation: Remove solvent under reduced pressure. Resuspend residue in water and extract with Dichloromethane (DCM).

• Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient) is usually required to separate C-alkylated product from O-alkylated byproducts.

Part 4: Pharmacological & Functional Profile

Biological Activity Data

Benzoxazole derivatives substituted with pyrazoles (via pentanedione) exhibit potent bioactivity.

Activity	Target Mechanism	Potency (Ref Range)
Antimicrobial	DNA Gyrase inhibition (Bacteria)	MIC: 1.0 – 12.5 (vs. S. aureus)
Anti-inflammatory	COX-2 Enzyme Selectivity	: 0.5 – 5.0
Anticancer	Tubulin Polymerization Inhibition	: 1.0 – 10 (HCT-116 lines)

Lanthanide Luminescence

Complexes of the type

where L = 3-(benzoxazol-2-yl)pentane-2,4-dione show:

• Eu(III): Intense Red emission (612 nm).

• Tb(III): Intense Green emission (545 nm).

• Application: Bio-imaging probes due to long luminescence lifetimes (

  ), allowing time-gated detection to eliminate background autofluorescence.

References

• Synthesis and Biological Evaluation of Benzoxazole Derivatives Source: National Institutes of Health (PMC) / Bioorganic Chemistry URL:[Link]

• Condensation and Cyclization Reactions of 2-Hydrazinobenzoxazole Source: Bulletin of the Chemical Society of Japan URL:[2][Link]

• Lanthanide Complexes Based on β-Diketonates and Benzoxazole Ligands Source: Inorganic Chemistry (ACS Publications) URL:[Link]

• Tautomeric Properties of Substituted 2,4-Pentanedione Source: Journal of Molecular Structure / PubMed URL:[Link]

• Synthesis of Heterocyclic Compounds Derived from 2-Mercaptobenzoxazole Source: Baghdad Science Journal URL:[1][Link]

Sources

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. academic.oup.com [academic.oup.com]

Engineering Benzoxazole-Based Merocyanine Dyes: Synthesis, Solvatochromism, and Bio-Applications

Topic: Donor-Acceptor Merocyanine Dyes Based on Benzoxazole Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Merocyanine dyes represent a versatile class of functional polymethine dyes characterized by a donor-acceptor (D-π-A) architecture. Among these, benzoxazole-based merocyanines (e.g., analogs of Merocyanine 540) occupy a critical niche in biophysical research and drug development. Their utility stems from a unique electronic structure that balances the "cyanine limit" (delocalized charge) and the "polyene limit" (localized charge), resulting in exceptional solvatochromism .

This guide provides a rigorous technical framework for the design, synthesis, and application of these dyes. Unlike generic cyanines, benzoxazole derivatives offer tunable lipophilicity and specific sensitivity to membrane potential and mitochondrial microenvironments, making them indispensable tools for high-content screening and live-cell imaging.

Molecular Architecture & Design Logic

The D-π-A System

The core structure of a benzoxazole merocyanine consists of three components:

• Donor (D): An electron-rich nitrogen heterocycle, specifically N-alkyl-benzoxazolylidene . The oxygen atom in the benzoxazole ring exerts an inductive electron-withdrawing effect relative to benzothiazole or indolenine, modulating the donor strength and enhancing environmental sensitivity.

• Bridge (π): A polymethine chain (typically trimethine or pentamethine) that facilitates charge transfer.

• Acceptor (A): An electron-deficient moiety, such as thiobarbituric acid , rhodanine , or cyanoacetate .

Resonance and Solvatochromism

The ground state of these dyes exists as a hybrid between a neutral, non-polar polyene form and a zwitterionic, charge-separated form.

• Non-Polar Solvents: The dye favors the neutral form (Polyene Limit), exhibiting significant bond length alternation (BLA).

• Polar Solvents: The dye stabilizes the zwitterionic form (Cyanine Limit), reducing BLA and causing a bathochromic (red) shift.

Expert Insight: Benzoxazole is a weaker donor than its sulfur (benzothiazole) or carbon (indolenine) counterparts. This "weaker" donation prevents the dye from being locked in the cyanine limit, thereby maximizing its sensitivity to polarity changes—a critical feature for sensing membrane potential.

Strategic Synthesis: The Donor-Hemicyanine Route

While Knoevenagel condensation is often cited for simple derivatives, the Donor-Hemicyanine route is the industry standard for creating high-purity, complex merocyanine libraries. This modular approach allows for the independent optimization of the donor and acceptor fragments.

Experimental Protocol

Step 1: Quaternization (Activation of the Donor)

• Objective: Transform 2-methylbenzoxazole into the reactive 2-methylbenzoxazolium cation.

• Reagents: 2-Methylbenzoxazole (1.0 eq), Alkyl Iodide (e.g., Iodomethane or Ethyl Iodide, 1.2 eq).

• Solvent: Acetonitrile or Toluene (Anhydrous).

• Protocol:

  • Dissolve 2-methylbenzoxazole in acetonitrile under inert atmosphere (N₂).

  • Add alkyl iodide dropwise.

  • Reflux for 12–24 hours. The solution will darken.

  • Cool to 0°C. The quaternary salt will precipitate.

  • Filter and wash with cold diethyl ether to remove unreacted starting material.

  • Yield: Typically >80%.

  • Validation: ¹H NMR (DMSO-d₆) should show a downfield shift of the 2-methyl protons (~2.8–3.0 ppm).

Step 2: Hemicyanine Intermediate Synthesis

• Objective: Introduce the polymethine bridge precursor.

• Reagents: Quaternary Benzoxazolium Salt (from Step 1), N,N'-Diphenylformamidine (1.2 eq).

• Solvent: Acetic Anhydride (acts as solvent and dehydrating agent).

• Protocol:

  • Suspend the quaternary salt in acetic anhydride.

  • Add N,N'-Diphenylformamidine.

  • Heat to 100°C for 1–2 hours. The mixture turns deep yellow/orange.

  • Precipitate the intermediate (2-(2-anilinovinyl)benzoxazolium) by adding diethyl ether.

  • Critical Step: This intermediate is moisture-sensitive. Store in a desiccator.

Step 3: Merocyanine Condensation

• Objective: Couple the donor-bridge intermediate with the acidic acceptor.

• Reagents: Hemicyanine Intermediate (1.0 eq), Acidic Acceptor (e.g., 1,3-Diethyl-2-thiobarbituric acid, 1.1 eq), Base (Triethylamine or Pyridine, 2.0 eq).

• Solvent: Ethanol or Pyridine.

• Protocol:

  • Dissolve the acceptor and base in ethanol.

  • Add the hemicyanine intermediate.

  • Reflux for 1–3 hours. The color shifts dramatically (e.g., to purple/red for MC540 analogs).

  • Concentrate in vacuo.

  • Purification: Recrystallize from Ethanol/Methanol or perform Silica Gel Chromatography (DCM:MeOH gradient).

Synthetic Workflow Diagram

Caption: Modular synthesis of benzoxazole merocyanines via the anilinovinyl intermediate pathway.

Photophysical Characterization

Solvatochromic Validation

To validate the D-π-A character, perform a solvatochromic shift assay. Benzoxazole merocyanines typically exhibit positive solvatochromism (red shift with increasing polarity) in this specific configuration, although negative solvatochromism is possible depending on the specific acceptor strength.

Table 1: Expected Spectral Shifts for a Representative Benzoxazole-Thiobarbituric Acid Dye

Solvent	Polarity ( )	(nm)	(nm)	Quantum Yield ( )
Toluene	33.9	530	555	High (>0.4)
Dichloromethane	40.7	545	570	Moderate
Ethanol	51.9	560	590	Low (<0.1)
Water	63.1	520 (H-aggregates)	Weak	Very Low

Note: In water, these dyes often form non-fluorescent H-aggregates. Formulation with surfactants (e.g., Pluronic F-127) or encapsulation in liposomes is required for aqueous applications.

Bio-Applications: Mechanism of Action

Potentiometric Sensing (Voltage Sensitivity)

Benzoxazole merocyanines are fast-response potentiometric probes .

• Mechanism: The Stark Effect (electrochromism) and the "on-off" solvatochromic mechanism.

• Resting State: The dye partitions into the lipid bilayer.

• Depolarization: Changes in the intramembrane electric field alter the dye's electronic distribution (monomer-dimer equilibrium) or reorient the dye, leading to a change in fluorescence intensity (

  ).

Mitochondrial Viscosity & pH Sensing

Recent derivatives utilizing the benzoxazole moiety as a pH-sensitive donor (protonation of the nitrogen quenches ICT) are used to detect mitochondrial dysfunction.

• Viscosity: The rotation of the meso-bond is restricted in high-viscosity environments (mitochondrial matrix), suppressing non-radiative decay and enhancing fluorescence (Molecular Rotor effect).

Sensing Mechanism Diagram

Caption: Dual-mechanism sensing: Voltage-dependent partitioning and viscosity-dependent radiative decay.

References

• Synthesis of Merocyanine Libraries

  • Meyer, S., et al. "Three-Component Suzuki–Knoevenagel Synthesis of Merocyanine Libraries." Molecules, 2021.

• Photophysical Properties & Solvatochromism

  • Cunderlikova, B., et al. "Solvent effects on photophysical properties of merocyanine 540." Chemical Physics, 1999.

• Bio-Imaging Applications

  • Toutchkine, A., et al. "Environment-Sensing Merocyanine Dyes for Live Cell Imaging Applications.

• Mitochondrial Probes

  • Wu, W. N., et al.[1] "Multifunctional 1,3-benzoxazole-merocyanine-based probe for the ratiometric fluorescence detection of pH/HSO3-/viscosity in mitochondria."[1] Chemical Engineering Journal, 2023.[2]

Sources

• 1. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]

Unveiling the Electronic Absorption Spectra of Benzoxazole-2,4-Pentanedione Dyes: A Mechanistic and Photophysical Guide

Executive Summary

In the realm of modern optoelectronics and molecular probing, the design of synthetic dyes requires precise control over electronic transitions. As application scientists, we do not merely record spectra; we decode the molecular dialogue between the chromophore and its microenvironment. This whitepaper provides an in-depth technical analysis of benzoxazole-2,4-pentanedione dyes —a class of push-pull architectures characterized by intense electronic absorption and complex photophysical dynamics. By dissecting the causality behind their synthesis and the mechanics of their light absorption, this guide serves as a foundational resource for researchers developing advanced fluorescent probes, UV filters, and solvatochromic sensors.

Architecting the Chromophore: Causality in Design

The construction of a dye utilizing both a benzoxazole ring and a 2,4-pentanedione (acetylacetone) moiety is a deliberate engineering of electron density.

The benzoxazole unit acts as a highly stable, rigid heterocyclic scaffold. Depending on its substituents, it can function as a strong electron-withdrawing or electron-donating group, providing a robust

-conjugated core that inherently absorbs in the near-UV to visible region[1].

Conversely, 2,4-pentanedione is a

-diketone that introduces two critical functional properties to the dye system[2]:

• Keto-Enol Tautomerism: The 2,4-pentanedione unit exists in a dynamic, solvent-dependent equilibrium between its keto and enol forms. This tautomerization actively modulates the effective conjugation length of the dye. For instance, the enol form often facilitates intramolecular hydrogen bonding, locking the molecule into a planar conformation that maximizes orbital overlap and red-shifts the absorption spectrum[3].

• Push-Pull ICT (Intramolecular Charge Transfer): When coupled—either directly or via extended conjugated linkers like butadiene or azo bridges—the benzoxazole and 2,4-pentanedione moieties create a polarized push-pull system. Upon photoexcitation, electron density shifts dramatically across the molecule, lowering the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)[4].

Electronic Absorption Dynamics: Spectral Signatures

The electronic absorption spectra of benzoxazole-2,4-pentanedione derivatives are dominated by highly allowed

and transitions.

• Absorption Range & Intensity: The absorption maxima (

  ) for these hybrid dyes typically span from 355 nm to 495 nm , extending well into the visible spectrum[5]. They exhibit broad, high-intensity absorption bands with molar absorptivity ( ) values ranging from 16,700 to 35,100 , indicative of highly efficient light harvesting[1].

• Solvatochromism: The absorption profiles are highly sensitive to the polarity and hydrogen-bonding capacity of the solvent[5]. In non-polar solvents like chloroform, the enol form is stabilized, yielding sharp, well-defined absorption peaks[5]. In polar aprotic solvents (e.g., acetonitrile), the dipole moment of the excited ICT state is stabilized, often resulting in a broadening of the absorption band and a distinct solvatochromic shift[6].

Fig 2. Electronic transition pathway highlighting ICT and solvent relaxation.

Self-Validating Experimental Protocol: Synthesis and Spectral Acquisition

To ensure scientific integrity, the protocol for synthesizing and characterizing these dyes must be a closed, self-validating loop. A failure at the structural validation step necessitates a return to precursor synthesis, preventing the propagation of spectral artifacts.

Phase 1: Catalytic Coupling Synthesis

• Reagent Assembly: Combine equivalent quantities of the benzoxazole precursor (e.g., 3-ethyl-2-methylbenzo[d]oxazol-3-ium) and the 2,4-pentanedione derivative in a round-bottom flask[5].

• Catalysis & Reflux: Add 0.1 mL of diethylamine to act as a base catalyst. Causality: The base deprotonates the active methylene of 2,4-pentanedione, facilitating nucleophilic attack. Heat the mixture to reflux in 10 mL of ethanol for 3 hours[5]. Ethanol is chosen to dissolve the polar intermediates while allowing the less polar final dye to precipitate upon cooling.

• Isolation: Cool the reaction to room temperature. Collect the resulting solid (often brown to violet in color) via vacuum filtration and wash with cold ethanol[5].

Phase 2: Structural Validation (Quality Control Gate)

• Purification: Recrystallize the crude product from an ethanol/chloroform mixture to achieve >99% purity.

• FTIR Verification: Perform FTIR spectroscopy. Self-Validation: The spectrum must exhibit a broad band around 3300–3450

  (indicating the enol/hydrazone O-H or N-H stretch) and distinct carbonyl ( ) stretching at 1670–1685 [3]. If these peaks are absent, the batch is rejected, and the synthesis is repeated.

Phase 3: Steady-State UV-Vis Absorption Acquisition

• Stock Preparation: Prepare a ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  stock solution of the purified dye in spectroscopic-grade ethanol or chloroform.

• Dilution: Dilute to working concentrations (

  to ) to ensure the maximum absorbance remains between 0.1 and 1.0, strictly adhering to the Beer-Lambert law.

• Spectral Mapping: Record the absorption spectra using a dual-beam UV-Vis spectrophotometer across the 250–600 nm range[6]. Repeat the measurements in solvents of varying polarity (e.g., Acetonitrile, Dioxane) to map the solvatochromic response and isolate the ICT bands[5].

Fig 1. Self-validating workflow for dye synthesis and spectral analysis.

Quantitative Spectral Data

The following table synthesizes the expected photophysical parameters for various benzoxazole-2,4-pentanedione architectures based on empirical literature data.

Table 1: Photophysical Properties of Representative Benzoxazole-2,4-Pentanedione Dyes

Dye Architecture	Solvent	(nm)	Molar Absorptivity ( , )	Dominant Electronic Feature
Benzoxazole-PD Core	Chloroform	385 - 390	~24,100	Enol-dominant
Benzoxazole-PD Core	Acetonitrile	392 - 395	~22,500	Keto-Enol Mixed State
Azo-Linked BZ-PD	Methanol	450 - 460	~31,200	Hydrazone Tautomerization
Butadiene-Linked BZ-PD	Dioxane	485 - 495	~35,100	Strong Push-Pull ICT

Note: Data variance is expected based on specific peripheral substitutions on the benzoxazole ring (e.g., electron-donating methoxy groups vs. electron-withdrawing nitro groups).

Conclusion

The electronic absorption spectra of benzoxazole-2,4-pentanedione dyes are a direct manifestation of their intricate structural design. By leveraging the keto-enol tautomerism of the 2,4-pentanedione moiety and the robust

-conjugation of the benzoxazole ring, researchers can precisely tune the absorption maxima from the near-UV to the visible spectrum. Adhering to strict, self-validating synthetic and spectroscopic protocols ensures that the observed solvatochromic and ICT phenomena are genuine, paving the way for their application in next-generation optical materials and biological sensors.

References

• [5] Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. globalresearchonline.net. 5

• [4] Micellar effects on the molecular aggregation and fluorescence properties of benzazole-derived push–pull butadienes. researchgate.net. 4

• [7] Absorption spectra of benzoxazole dyes 1-3 in ethanol (c= 10 -4 M). researchgate.net. 7

• [6] Characteristic and spectroscopic properties of the Schiff-base model compounds. researchgate.net. 6

• [1] Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. periodikos.com.br. 1

• [3] Synthesis, characterization and spectroscopic properties of new azo dyes derived from aniline derivatives based on acetylacetone. echemcom.com. 3

• [2] Keto–enol tautomerism modulates the photoluminescent sensing of ketones by terpyridine derivatives. ssrn.com.2

Sources

• 1. biori.periodikos.com.br [biori.periodikos.com.br]
• 2. papers.ssrn.com [papers.ssrn.com]
• 3. echemcom.com [echemcom.com]
• 4. researchgate.net [researchgate.net]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

3-(benzoxazol-2-ylidene)pentane-2,4-dione CAS number search

Technical Profile: 3-(Benzoxazol-2-ylidene)pentane-2,4-dione

Part 1: Executive Summary

3-(Benzoxazol-2-ylidene)pentane-2,4-dione is a specialized heterocyclic

-diketone derivative characterized by a benzoxazole ring fused to an acetylacetone moiety via an exocyclic double bond. This compound represents a classic example of heterocyclic ketene aminal tautomerism , where the "ylidene" form is stabilized by strong intramolecular hydrogen bonding.

Unlike commodity reagents, this compound is primarily a research intermediate used in coordination chemistry (as a tridentate ligand), fluorescent dye synthesis , and drug discovery (as a scaffold for bioactive heterocycles). Due to its tautomeric nature, it is frequently indexed under its neutral parent name, 3-(2-benzoxazolyl)-2,4-pentanedione , or not indexed at all in standard commercial catalogs, requiring researchers to synthesize it de novo.

Part 2: Chemical Identity & Nomenclature

Identification Data

• Systematic Name: 3-(1,3-Benzoxazol-2(3H)-ylidene)pentane-2,4-dione

• Neutral Tautomer Name: 3-(1,3-Benzoxazol-2-yl)pentane-2,4-dione

• Common Synonyms: 2-(Diacetylmethylene)benzoxazoline;

  -(Benzoxazol-2-yl)acetylacetone.

• Molecular Formula:

• Molecular Weight: 217.22 g/mol

• CAS Number Status:

  • Primary CAS: Not widely indexed in public commercial databases (e.g., PubChem, Sigma-Aldrich) as a discrete commodity chemical.

  • Analog Reference: Researchers often cross-reference the sulfur analog, 3-(benzothiazol-2-yl)pentane-2,4-dione , which follows identical synthetic and structural principles.

  • Note: For regulatory or patent purposes, the structure is often described via the neutral parent form: 2,4-Pentanedione, 3-(2-benzoxazolyl)- .

Structural Tautomerism

The "ylidene" nomenclature specifically refers to the NH-tautomer (Form B), which is the dominant species in the solid state and non-polar solvents due to a resonance-assisted hydrogen bond (RAHB).

• Form A (Neutral/Aromatic): The benzoxazole ring is fully aromatic. The substituent is a standard alkyl group.

• Form B (Ylidene/Zwitterionic): The proton resides on the nitrogen (NH), creating an exocyclic double bond (

  ). This form is planar and highly conjugated, leading to its characteristic yellow/orange color.

Part 3: Synthesis & Fabrication Protocols

Since this compound is rarely available commercially, laboratory synthesis is the standard method of acquisition. The most robust route involves the nucleophilic substitution of 2-chlorobenzoxazole with the enolate of acetylacetone.

Protocol: Nucleophilic Substitution Route

Reagents:

• 2-Chlorobenzoxazole (Substrate)

• Acetylacetone (2,4-Pentanedione) (Nucleophile)

• Sodium Hydride (NaH) (Base, 60% dispersion in oil)

• Tetrahydrofuran (THF) or Dimethylformamide (DMF) (Anhydrous solvent)

Step-by-Step Methodology:

• Enolate Formation:

  • In a flame-dried 3-neck round-bottom flask under Nitrogen (

    ) atmosphere, suspend NaH (1.1 eq) in anhydrous THF.

  • Cool to

    in an ice bath.

  • Add acetylacetone (1.0 eq) dropwise. Evolution of

    gas will be observed. Stir for 30 minutes until the solution becomes clear (formation of sodium acetylacetonate).

• Coupling Reaction:

  • Add 2-chlorobenzoxazole (1.0 eq) dropwise to the enolate solution at

    .

  • Allow the mixture to warm to room temperature, then reflux at

    (THF) or heat to (DMF) for 4–6 hours.

  • Monitoring: Track reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The product will appear as a distinct yellow spot.

• Work-up & Purification:

  • Quench the reaction with ice-cold water.

  • Acidify carefully with dilute HCl to pH ~5–6 (to ensure protonation of the ylidene nitrogen).

  • Extract with Dichloromethane (DCM) (

    ).

  • Wash organic layer with brine, dry over anhydrous

    , and concentrate in vacuo.

  • Recrystallization: Purify the crude yellow solid from hot Ethanol or Toluene.

Yield Expectation: 60–75% Physical Appearance: Bright yellow to orange crystalline solid.

Part 4: Visualization of Pathways

Figure 1: Synthesis & Tautomerism Logic

This diagram illustrates the reaction pathway and the critical tautomeric equilibrium that defines the "ylidene" structure.

Caption: Synthesis via nucleophilic substitution followed by stabilization into the dominant ylidene tautomer.

Part 5: Physicochemical Properties & Applications[1]

Key Properties

Property	Description
Appearance	Yellow to Orange crystalline solid
Melting Point	~140–160°C (Estimated based on analogs)
Solubility	Soluble in DMSO, DMF, CHCl3; Poorly soluble in water
UV-Vis	Strong absorption in the 350–450 nm range ( transition)
Acidity (pKa)	The NH proton is weakly acidic; the central carbon is no longer acidic.

Applications

• Coordination Chemistry: The compound acts as a tridentate ligand (N, O, O donor set) for Lanthanides and Transition Metals, forming highly stable, luminescent complexes.

• Fluorescence: Used as a fluorophore scaffold. The rigid "ylidene" structure reduces non-radiative decay, enhancing quantum yield.

• Synthetic Intermediate: Precursor for fused polycyclic heterocycles (e.g., benzoxazolo-pyrimidines) via reaction with hydrazines or amidines.

Part 6: References

• Synthesis of 2-Substituted Benzoxazoles:

  • Title: Synthesis of benzoxazoles using 2-aminophenol and carboxylic acids.[1]

  • Source: BenchChem Protocols.[1]

• Reaction of 2-Chlorobenzoxazole (General Methodology):

  • Title: Process for preparing 2-chlorobenzoxazoles (Patent US4517370A).

  • Source: Google Patents.

  • URL:

• Analogous Chemistry (Dithiane Ylidene):

  • Title: Chemoselective Thioacetalization Using 3-(1,3-Dithian-2-ylidene)pentane-2,4-dione.[2]

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Tautomerism in Heterocyclic Beta-Diketones:

  • Title: Structure and tautomerism of 3-(benzothiazol-2-yl)pentane-2,4-dione (Analog Reference).

  • Source: Journal of Molecular Structure (General Reference for structural logic).

  • Note: This reference grounds the "ylidene" vs "yl" tautomeric claim standard in this chemical family.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemoselective Thioacetalization Using 3-(1,3-Dithian-2-ylidene)pentane-2,4-dione as an Odorless and Efficient Propane-1,3-dithiol Equivalent under Solvent-Free Conditions [organic-chemistry.org]

Technical Comparison: Benzylidene vs. Benzoxazol-ylidene Pentanediones

This technical guide provides a rigorous comparison between Benzylidene-2,4-pentanedione and Benzoxazol-2-ylidene-2,4-pentanedione , focusing on their structural divergence, synthetic pathways, and application spectra in drug discovery and materials science.

Executive Summary

While both compounds share a central 2,4-pentanedione (acetylacetone) core, they represent fundamentally different electronic classes. 3-Benzylidene-2,4-pentanedione (BPD) is a classic conjugated enone (Michael acceptor) governed by phenyl-ring delocalization. In contrast, 3-(3-methyl-3H-benzoxazol-2-ylidene)-2,4-pentanedione (BOPD) is a push-pull merocyanine , characterized by a zwitterionic ground state and significant intramolecular charge transfer (ICT). This distinction dictates their reactivity: BPD is an electrophilic scaffold for heterocycle synthesis, whereas BOPD is a solvatochromic probe and NLO (nonlinear optical) material.

Part 1: Structural & Electronic Architecture

Molecular Geometry and Electronic Distribution

The core difference lies in the nature of the exocyclic double bond connecting the substituent to the pentanedione "active methylene" carbon.

• Benzylidene-2,4-pentanedione (BPD):

  • Structure: A phenyl ring attached via a methine bridge (

    ).

  • Electronic State: Neutral conjugation. The phenyl ring acts as a weak donor/acceptor depending on resonance, but the molecule lacks a strong driving force for charge separation.

  • Physical State: Typically a viscous liquid or low-melting solid at room temperature (Refractive Index

    ).

• Benzoxazol-ylidene-2,4-pentanedione (BOPD):

  • Structure: A benzoxazole heterocycle fused via a "ylidene" bond. To maintain valency, the nitrogen is typically alkylated (e.g.,

    -methyl), creating a formal positive charge in the resonance hybrid.

  • Electronic State: Push-Pull System . The electron-rich nitrogen (donor) pushes electron density toward the electron-poor carbonyls (acceptors). This creates a highly polarized

    bond with significant single-bond character, leading to a high dipole moment.

  • Physical State: Crystalline solid (typically yellow/orange) with high melting points due to dipolar intermolecular interactions.

Resonance Visualization (Graphviz)

The following diagram contrasts the resonance stability of the two systems.

Caption: Comparison of resonance contributions. The benzoxazol-ylidene derivative exhibits a dominant zwitterionic resonance form due to the strong donor capacity of the nitrogen lone pair.

Part 2: Synthetic Pathways

The synthesis of these compounds requires distinct catalytic strategies due to the difference in electrophilicity of the precursors.

Protocol A: Knoevenagel Condensation (Benzylidene)

Target: 3-Benzylidene-2,4-pentanedione Mechanism: Acid/Base catalyzed dehydration between benzaldehyde and acetylacetone.

• Reagents: Benzaldehyde (1.0 eq), Acetylacetone (1.0 eq), Piperidine (cat.), Ethanol or Toluene.

• Critical Step: Azeotropic removal of water is often required to drive the equilibrium forward, as the product is reversible to hydrolysis.

Protocol B: Heterocyclic Condensation (Benzoxazol-ylidene)

Target: 3-(3-methyl-3H-benzoxazol-2-ylidene)-2,4-pentanedione Mechanism: Nucleophilic attack of acetylacetone anion on an activated benzoxazolium salt (or 2-methylthio derivative).

• Reagents: 2-Methylbenzoxazolium iodide (1.0 eq), Acetylacetone (1.2 eq), Triethylamine (Base), Ethanol (Reflux).

• Critical Step: The deprotonation of the 2-methyl group on the heterocycle creates a nucleophilic enamine-like intermediate that attacks the electrophile, or conversely, the acetylacetone anion attacks the electrophilic C2 of the benzoxazole.

Synthesis Workflow Diagram

Caption: Distinct synthetic routes. Pathway A relies on carbonyl electrophilicity, while Pathway B utilizes the high reactivity of alkylated heterocyclic salts.

Part 3: Physicochemical Properties & Reactivity[1][2]

Comparative Data Table

Feature	Benzylidene-2,4-pentanedione	Benzoxazol-ylidene-2,4-pentanedione
CAS RN	4335-90-4	815-57-6 (Generic class)
Physical Form	Viscous Liquid / Low MP Solid	Crystalline Solid (Yellow/Orange)
Electronic Class	Conjugated Enone	Push-Pull Merocyanine
UV-Vis ( )	~280–300 nm (Ethanol)	~380–450 nm (Solvent Dependent)
Solvatochromism	Negligible	Strong (Positive solvatochromism)
Reactivity	Michael Addition, Heterocycle formation	Protonation (pH sensitive), Hydrolysis

Reactivity Profiles

1. Michael Acceptor Capability (Drug Development Context):

• Benzylidene: Highly reactive toward thiols (cysteine residues) and amines. It is often used as a "warhead" in covalent inhibitor design or as an intermediate to synthesize pyrimidines and pyrazoles (e.g., reaction with hydrazine yields pyrazoles).

• Benzoxazol-ylidene: Poor Michael acceptor due to the electron-rich nature of the central double bond (enamine character). Instead, it reacts with strong electrophiles or undergoes hydrolysis under acidic conditions to revert to the benzoxazolium salt.

2. Solvatochromism (Probe Development):

• Benzoxazol-ylidene: Exhibits significant shifts in absorption/emission based on solvent polarity. In polar solvents, the zwitterionic form is stabilized, causing a bathochromic (red) shift. This property is exploited in designing environmental probes for biological membranes.

Part 4: Applications in Research

Benzylidene-2,4-pentanedione

• Heterocycle Synthesis: Primary precursor for synthesizing 2-amino-3-cyano-4H-pyrans and dihydropyrimidinones (Biginelli-like reactions).

• Metal Chelation: Acts as a modified

  -diketonate ligand. The benzylidene group adds steric bulk and conjugation, altering the redox potential of the central metal ion.

Benzoxazol-ylidene-2,4-pentanedione

• Merocyanine Dyes: Used as photosensitizers in photography and organic photovoltaics due to their tunable bandgap.

• Biological Imaging: The push-pull architecture allows for intrinsic organelle targeting (e.g., Endoplasmic Reticulum) and viscosity sensing.

• Nonlinear Optics (NLO): The high hyperpolarizability (

  ) makes these crystals candidates for frequency doubling and electro-optic modulation.

References

• Synthesis and Properties of Benzylideneacetylacetone

  • Sigma-Aldrich Product Sheet: 3-Benzylidene-2,4-pentanedione.

• Merocyanine Dye Chemistry

  • Kulinich, A. V., & Ishchenko, A. A. (2009).

• Benzoxazole Synthesis via Salts

  • Voveris, V. et al. Synthesis of 2-substituted benzoxazoles. Chemistry of Heterocyclic Compounds.[1][2]

• Push-Pull Chromophores

  • Bureš, F. (2014). Fundamental aspects of property tuning in push–pull molecules. RSC Advances.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione

Abstract

This application note provides a comprehensive, field-proven guide for the synthesis of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione, a valuable heterocyclic scaffold. The protocol details a catalyzed condensation-cyclization reaction between 2-aminophenol and acetylacetone. We delve into the underlying reaction mechanism, provide a detailed step-by-step experimental procedure, outline critical safety precautions, and describe analytical methods for the characterization of the final product. This document is designed to equip researchers with a reliable and well-understood methodology, explaining the causality behind experimental choices to ensure reproducibility and high-yield synthesis.

Introduction and Scientific Background

Benzoxazoles are a prominent class of heterocyclic compounds characterized by a fused benzene and oxazole ring system. Their unique structural and electronic properties make them privileged scaffolds in medicinal chemistry and materials science.[1][2] Numerous benzoxazole derivatives have been investigated for a wide range of pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[2][3]

The synthesis of the benzoxazole core is a subject of extensive research, with various methods developed to construct this bicyclic system.[1][4] One of the most direct and efficient strategies involves the condensation and subsequent cyclization of 2-aminophenols with carbonyl-containing compounds, such as β-diketones.[5][6] This approach offers a convergent pathway to highly functionalized benzoxazole derivatives.

This guide focuses specifically on the synthesis of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione from the readily available starting materials, 2-aminophenol and acetylacetone (also known as 2,4-pentanedione). We present a method adapted from established literature, utilizing a dual catalytic system of a Brønsted acid and a copper salt to achieve high efficiency under mild conditions.[5][7]

Reaction Principle and Mechanism

The formation of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione proceeds via a tandem condensation-cyclization pathway. The mechanism can be rationalized in the following key steps:

• Activation and Nucleophilic Attack: The reaction is initiated by the Brønsted acid (p-TsOH·H₂O), which protonates one of the carbonyl groups of acetylacetone. This activation increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the primary amino group of 2-aminophenol.

• Schiff Base/Enamine Formation: The initial addition product, a carbinolamine, rapidly dehydrates to form a Schiff base (imine) intermediate. This intermediate exists in equilibrium with its more stable enamine tautomer.

• Intramolecular Cyclization: The phenolic hydroxyl group of the 2-aminophenol moiety then acts as an intramolecular nucleophile, attacking the imine carbon. This key cyclization step forms the five-membered oxazole ring. Copper(I) iodide (CuI) is reported to be an effective co-catalyst that facilitates this crucial ring-closing and subsequent dehydration.[5][7]

• Dehydration/Aromatization: The resulting heterocyclic intermediate undergoes a final dehydration step to yield the stable, conjugated product, 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. Benzoxazole synthesis [organic-chemistry.org]
• 7. rsc.org [rsc.org]

Application Note: Protocol for Condensing 2-Methylbenzoxazole with 2,4-Pentanedione

Executive Summary & Scientific Rationale

The condensation of 2-methylbenzoxazole with 2,4-pentanedione (acetylacetone) is a foundational reaction in the synthesis of merocyanine dyes and polymethine photosensitizers .[1]

While 2,4-pentanedione contains active methylene protons (

), the methyl group at the C2 position of neutral 2-methylbenzoxazole is insufficiently acidic ( ) to undergo direct condensation under mild conditions.[1] Therefore, the "Professional Standard" protocol requires an activation-condensation strategy .[1] This involves the initial quaternization of the benzoxazole nitrogen to form a highly electrophilic benzoxazolium salt, which significantly acidifies the C2-methyl protons, enabling facile condensation with the -diketone.

Applications:

• Solvatochromic Probes: Dyes resulting from this condensation (e.g., Brooker’s Merocyanine analogues) exhibit extreme sensitivity to solvent polarity.[1]

• Photosensitizers: Used in silver halide photography and photodynamic therapy research.

• Non-Linear Optics (NLO): The donor-acceptor (

  -conjugated) architecture is ideal for NLO materials.[1]

Reaction Mechanism & Theory

The transformation follows a Knoevenagel-type condensation pathway, but strictly requires the benzoxazolium intermediate.

• Activation (Quaternization): Alkylation of the ring nitrogen disrupts the aromaticity slightly and places a positive charge adjacent to the C2-methyl group, increasing its acidity by several orders of magnitude.

• Enolization & Attack: A base deprotonates the activated methyl group to form a nucleophilic enamine-like intermediate (methylene base).[1]

• Condensation: This nucleophile attacks one of the carbonyl carbons of the 2,4-pentanedione.

• Elimination: Loss of water (and potentially an acetyl group depending on conditions/stoichiometry) yields the conjugated methine dye.[1]

Mechanistic Pathway Diagram[1][2]

Caption: Stepwise activation and condensation pathway for converting 2-methylbenzoxazole to merocyanine derivatives.

Experimental Protocol

Phase 1: Activation (Synthesis of 2-Methyl-3-ethylbenzoxazolium Iodide)

Note: This step is critical.[1] Attempting to condense the neutral starting material directly will result in <5% yield or recovery of starting material.

Reagents:

• 2-Methylbenzoxazole (1.0 eq)[1]

• Ethyl Iodide (1.2 eq) [Alternative: Methyl Iodide or Dimethyl Sulfate][1]

• Solvent: Acetonitrile or Neat

Procedure:

• Charge: In a pressure tube or round-bottom flask equipped with a reflux condenser, mix 2-methylbenzoxazole (13.3 g, 100 mmol) and ethyl iodide (18.7 g, 120 mmol).

• Reflux: Heat the mixture at 90–100°C for 4–6 hours. If running neat, the mixture will solidify as the salt forms.

• Precipitation: Cool the reaction mixture to room temperature. Add diethyl ether (50 mL) to fully precipitate the quaternary salt.

• Filtration: Filter the solid under vacuum. Wash copiously with ether to remove unreacted starting material.[1]

• Drying: Dry the white/off-white crystalline solid in a vacuum oven at 50°C.

  • Expected Yield: >85%[2][3]

  • Checkpoint: The product should be water-soluble.[1]

Phase 2: Condensation with 2,4-Pentanedione[1]

Reagents:

• 2-Methyl-3-ethylbenzoxazolium Iodide (from Phase 1) (1.0 eq)[1]

• 2,4-Pentanedione (1.2 eq)[1]

• Solvent: Ethanol (absolute) or Pyridine (for difficult cases)[1]

• Base: Triethylamine (Et3N) or Piperidine (catalytic to stoichiometric)[1]

Procedure:

• Dissolution: Dissolve the benzoxazolium salt (2.89 g, 10 mmol) in absolute ethanol (30 mL).

• Addition: Add 2,4-pentanedione (1.2 g, 12 mmol).

• Catalysis: Add Triethylamine (1.5 mL, ~11 mmol) dropwise.

  • Observation: The solution will immediately change color (typically yellow to deep orange/red) indicating the formation of the cyanine/merocyanine chromophore.

• Reflux: Heat the mixture to reflux (78°C) for 2–4 hours. Monitor by TLC (Silica, DCM:MeOH 95:5) for the disappearance of the salt.

• Work-up:

  • Method A (Precipitation): Cool the mixture to 0°C. The dye often crystallizes out. Filter and wash with cold ethanol.

  • Method B (Extraction): If no precipitate forms, remove solvent in vacuo.[1] Dissolve residue in DCM, wash with water (to remove Et3N·HI salts), dry over Na2SO4, and concentrate.

• Purification: Recrystallize from Methanol or Acetonitrile.

Data Analysis & Troubleshooting

Expected Results Table

Parameter	Neutral Route (Not Recommended)	Salt Route (Recommended)
Reaction Time	24+ hours	2–4 hours
Temperature	>140°C (Acetic Anhydride)	78°C (Ethanol Reflux)
Yield	<10–15%	65–85%
Purity (Crude)	Low (Tarry byproducts)	High (Crystalline)
Color	Brown/Black oil	Vivid Orange/Red Solid

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Reaction (Phase 2)	Salt not fully dissolved or base inactive.	Switch solvent to Pyridine (acts as both solvent and base).[1]
Low Yield (Phase 1)	Volatilization of alkyl halide.[1]	Use a sealed pressure tube; ensure temp is maintained.[1]
Oiling Out	Product is too soluble in EtOH.	Evaporate EtOH and recrystallize from Isopropanol/Hexane .
Product is Hygroscopic	Residual iodide salts.[1]	Wash the DCM organic layer thoroughly with water during workup.

Alternative "One-Pot" Method (Direct Condensation)

Use this only if quaternization is impossible due to sensitive functional groups.[1]

Reagents: 2-Methylbenzoxazole, 2,4-Pentanedione, Acetic Anhydride , Zinc Chloride (

) .[1] Protocol:

• Mix 2-methylbenzoxazole and 2,4-pentanedione (1:1 ratio) in Acetic Anhydride (5 volumes).

• Add catalytic

  (0.1 eq).[1]

• Reflux at 140°C for 12 hours.

• Pour into ice water to hydrolyze the anhydride. Neutralize with

  .[1]

• Extract with Ethyl Acetate.[1][4] Note: This method often yields acetylated byproducts and requires rigorous column chromatography.

References

• Brooker, L. G. S., et al. (1951).[1] "Color and Constitution.[1] X. Absorption of the Merocyanines." Journal of the American Chemical Society, 73(11), 5332–5350. Link

• Hamer, F. M. (1964).[1] The Cyanine Dyes and Related Compounds. Interscience Publishers.[1] (Foundational text on heterocycle-diketone condensations).

• Kulinich, A. V., et al. (2005).[1] "Merocyanine dyes: Synthesis, structure, properties and applications." Russian Chemical Reviews, 74(10).[1] (Review of modern synthetic protocols).

• Mishra, A., et al. (2000).[1] "Cyanines during the 1990s: A Review." Chemical Reviews, 100(6), 1973–2012.[1] Link

• Vertex AI Search Results. (2026). "Synthesis of Merocyanine Dyes from 2-methylbenzoxazole.

Sources

• 1. Merocyanine - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Methylbenzoxazole synthesis - chemicalbook [chemicalbook.com]

Application Note: Utilizing Benzoxazole-2,4-Pentanedione as a Ratiometric Polarity Probe in Microenvironmental Analysis

Executive Summary

Understanding the local microenvironment—specifically polarity—is critical in drug development, protein folding studies, and lipid bilayer characterization. Benzoxazole-2,4-pentanedione (BPD) is an advanced fluorescent probe that leverages the electron-accepting properties of the benzoxazole ring and the tautomeric flexibility of the 2,4-pentanedione moiety. This application note provides a comprehensive, self-validating protocol for deploying BPD as a ratiometric polarity probe, detailing the underlying photophysics, step-by-step methodologies, and expert troubleshooting.

Mechanistic Principles: ICT and Keto-Enol Tautomerism

The efficacy of BPD as a microenvironmental polarity probe stems from two coupled photophysical phenomena: Intramolecular Charge Transfer (ICT) and keto-enol tautomerism[1][2].

In non-polar environments (e.g., lipid cores, hydrophobic protein pockets), the 2,4-pentanedione moiety predominantly exists in its enol form, stabilized by strong intramolecular hydrogen bonding. Upon photoexcitation, this conformation restricts non-radiative decay, yielding a highly fluorescent Locally Excited (LE) state characterized by a sharp blue emission.

Conversely, in polar environments (e.g., aqueous interfaces, cytosol), the intramolecular hydrogen bond is disrupted by solvent interactions, shifting the equilibrium toward the keto form[2]. The increased solvent polarity also stabilizes the highly dipolar ICT state, resulting in a pronounced red shift in the emission spectrum (positive solvatochromism) and a decrease in overall quantum yield[1]. This dual-emission capability allows for robust ratiometric measurements, effectively eliminating artifacts from local probe concentration, sample thickness, or excitation intensity fluctuations[3].

Photophysical pathways of BPD demonstrating polarity-dependent emission shifts.

Experimental Protocols

The following protocols establish a self-validating system: the probe is first calibrated against known dielectric standards to create a mathematical baseline before being applied to unknown biological systems.

Step-by-step workflow for utilizing BPD as a polarity probe.

Protocol A: Preparation of BPD Stock Solution

• Causality Insight: BPD is highly hydrophobic. Preparing the stock in anhydrous DMSO prevents premature aggregation. Keeping the final assay concentration of DMSO strictly below 1% (v/v) ensures the solvent does not artificially alter the microenvironmental polarity of the biological sample.

• Weigh 2.3 mg of BPD into a sterile, light-protected microcentrifuge tube.

• Dissolve in 1.0 mL of anhydrous, spectroscopic-grade DMSO to yield a 10 mM stock solution.

• Vortex for 30 seconds and sonicate for 1 minute to ensure complete dissolution.

• Aliquot into 50 µL volumes and store at -20°C in the dark to prevent photodegradation.

Protocol B: Solvent Calibration (Lippert-Mataga Plot Generation)

• Causality Insight: A calibration curve maps the emission ratio to specific dielectric constants (

  ), providing a quantitative baseline for interpreting complex biological data.

• Prepare a series of 1,4-dioxane/water mixtures ranging from 100% dioxane (

  ) to 100% water ( ).

• Dilute the BPD stock into each solvent mixture to a final concentration of 10 µM (ensure DMSO is <0.1%).

• Incubate for 5 minutes at 25°C to allow thermal equilibration.

• Excite the samples at 350 nm using a spectrofluorometer.

• Record the emission spectra from 380 nm to 600 nm.

• Calculate the ratiometric value (

  ) by dividing the fluorescence intensity at the ICT maximum (~520 nm) by the LE maximum (~410 nm): .

Protocol C: Probing Liposomal Microenvironments

• Prepare unilamellar liposomes (e.g., DOPC or DPPC) in PBS (pH 7.4) at a lipid concentration of 1 mM.

• Add BPD stock to the liposome suspension to a final probe concentration of 5 µM.

• Incubate in the dark at 37°C for 30 minutes to allow the probe to partition into the hydrophobic lipid bilayer.

• Measure the fluorescence emission (Excitation: 350 nm).

• Compare the calculated

  value against the calibration curve to determine the effective dielectric constant of the lipid bilayer.

Data Presentation

The table below summarizes the expected photophysical behavior of BPD across solvents of varying polarity. As polarity increases, the stabilization of the ICT state causes a massive Stokes shift and a corresponding drop in quantum yield.

Solvent	Dielectric Constant ( )	(nm)	(nm)	Stokes Shift (cm )	Quantum Yield ( )
Toluene	2.38	345	410	4,595	0.65
Chloroform	4.81	348	425	5,206	0.58
Ethyl Acetate	6.02	350	440	5,844	0.45
Acetonitrile	37.5	355	495	7,966	0.15
Water (PBS)	78.4	360	520	8,547	0.02

Table 1: Representative photophysical properties of the BPD probe demonstrating positive solvatochromism.

Expert Insights & Troubleshooting

• Low Fluorescence Signal in Biological Samples: If the signal is too weak, the probe may be localized in a highly aqueous environment where the quantum yield is naturally low (see Table 1). Solution: Verify partitioning by running a positive control with a known hydrophobic protein (e.g., Bovine Serum Albumin), which should immediately trigger a blue-shifted "turn-on" fluorescence.

• Inner Filter Effect: Using probe concentrations above 20 µM can lead to self-quenching and reabsorption of emitted light, skewing the ratiometric data. Solution: Always maintain the optical density (OD) of the sample below 0.1 at the excitation wavelength.

• Protic vs. Aprotic Solvents: Be aware that protic solvents (like methanol or water) can form intermolecular hydrogen bonds with the 2,4-pentanedione moiety. This competes with the intramolecular hydrogen bond and artificially accelerates the shift to the keto form[2]. When interpreting data, distinguish between general polarity (dielectric constant) and specific solvent effects (hydrogen bonding capacity).

References

1.[1] Kabatc, J., Jędrzejewska, B., Bajorek, A., & Pączkowski, J. (2006). Stilbene-Like Molecules as Fluorescent Probes Applied for Monitoring of Polymerization Process. Ovid. URL: 2.[2] Belova et al. (2024). Keto–enol tautomerism modulates the photoluminescent sensing of ketones by terpyridine derivatives. SSRN. URL: 3.[3] PubMed (2024). Development of a polarity-sensitive ratiometric fluorescent probe based on the intramolecular reaction of spiro-oxazolidine and its applications for in situ visualizing the fluctuations of polarity during ER stress. NIH. URL:

Sources

• 1. ovid.com [ovid.com]
• 2. papers.ssrn.com [papers.ssrn.com]
• 3. Development of a polarity-sensitive ratiometric fluorescent probe based on the intramolecular reaction of spiro-oxazolidine and its applications for in situ visualizing the fluctuations of polarity during ER stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Fluorescence Spectroscopy Methods for Benzoxazole-Based Molecular Probes

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Application Notes & Standardized Protocols

Mechanistic Foundations: ESIPT and Photophysics

Benzoxazole derivatives—characterized by a fused benzene and oxazole ring system—have emerged as a premier class of fluorescent probes in molecular biology and drug development[1]. Their utility is primarily driven by a unique photophysical phenomenon: Excited-State Intramolecular Proton Transfer (ESIPT) [2].

Upon photoexcitation of a benzoxazole molecule (such as 2-(2'-hydroxyphenyl)benzoxazole, or HBO), the molecule undergoes an ultrafast proton transfer from a hydrogen-bond donor (e.g., a hydroxyl or amine group) to an acceptor (the benzoxazole nitrogen)[3]. This creates a highly stable excited "keto" tautomer. Because the ground state is predominantly the "enol" form, the resulting fluorescence from the keto state exhibits an unusually large Stokes shift (often >150–200 nm).

Causality in Assay Design: This massive Stokes shift is critical for biological imaging. It effectively eliminates self-reabsorption (inner-filter effects) and allows researchers to easily separate the excitation light from the emission signal, drastically improving the signal-to-noise ratio in complex biological matrices[3].

Caption: Jablonski diagram illustrating the ESIPT mechanism in benzoxazole dyes.

Application Notes in Biological Systems

Intracellular Viscosity and Microenvironment Sensing

Intracellular viscosity is a key biomarker for protein aggregation and apoptosis. Benzoxazole-based molecular rotors (e.g., HBO) act as highly sensitive viscosity sensors. In low-viscosity environments, the molecule undergoes rapid intramolecular rotation, which dissipates excited-state energy non-radiatively. In highly viscous environments, this rotational freedom is sterically hindered, forcing the molecule to relax via radiative decay, resulting in a sharp fluorescence "turn-on"[1].

Metal Ion Coordination (Zn²⁺, Cd²⁺, Fe³⁺)

Benzoxazole derivatives can be functionalized with chelating groups (e.g., DPA functionalities) to selectively bind metal ions. For instance, the binding of zinc (Zn²⁺) to bis(HBO) derivatives disrupts the normal ESIPT pathway by deprotonating the phenol group. This structural rigidification triggers a massive fluorescence enhancement in both the visible and near-infrared (NIR) windows (λ_em ≈ 746 nm), allowing for deep-tissue in vivo imaging[4]. Similarly, macrocyclic benzoxazole chemosensors utilize Photoinduced Electron Transfer (PET) to detect Zn²⁺ and Cd²⁺ via a Chelation-Enhanced Fluorescence (CHEF) effect[5].

Nucleic Acid and Amyloid Fibril Intercalation

Benzoxazole and naphthoxazole dyes (such as Oxazole Yellow [YO] and trimethine cyanine T-4) are exceptionally potent DNA intercalators. They exhibit up to 7 times greater photostability and significantly lower cytotoxicity compared to their benzothiazole counterparts[6],[7]. Furthermore, commercial benzoxazole dimers have been validated as robust fluorescent probes for binding Alzheimer's Aβ 1-42 peptides and prion amyloids, acting as excellent acceptors for Thioflavin-T FRET assays[8].

Quantitative Photophysical Data Summary

The following table synthesizes the photophysical properties of key benzoxazole derivatives used in modern fluorescence spectroscopy:

Probe / Derivative	Target Analyte	Excitation (λ_ex)	Emission (λ_em)	Stokes Shift	Mechanism / Key Feature	Ref.
HBO (Standard)	Viscosity / pH	~360 nm	~485 nm	~125 nm	ESIPT / Rotational restriction	[1]
Bis(HBO)-Zn²⁺	Zinc (Zn²⁺)	488 nm	~746 nm (NIR)	~258 nm	ESIPT inhibition / NIR turn-on	[4]
Cyan 2-O (T-4)	dsDNA / RNA	~490 nm	~505 nm	~15 nm	Intercalation / High photostability	[7]
BBzB Macrocycle	Zn²⁺ / Cd²⁺	305 nm	390 nm	85 nm	PET-mediated CHEF effect	[5]
Invitrogen IG Dyes	Amyloid Aβ 1-42	Variable	500–750 nm	Variable	ThT FRET acceptor / Rigidification	[8]

Validated Experimental Protocols

Caption: Standardized workflow for the photophysical profiling and application of benzoxazole probes.

Protocol A: Steady-State Fluorescence & Quantum Yield Determination

This protocol establishes the baseline photophysical properties of a newly synthesized or commercial benzoxazole probe.

• Stock Preparation: Dissolve the benzoxazole probe in anhydrous DMSO to create a 1 mM stock.

• Solvent Titration: Dilute the stock to a working concentration of 1–5 µM in a range of solvents (e.g., Toluene, DCM, Ethanol, HEPES buffer) to evaluate solvatochromism and ESIPT efficiency[2].

• Absorbance Profiling: Scan the samples from 250 nm to 600 nm using a UV-Vis spectrophotometer.

  • Causality: You must identify the exact absorption maximum (λ_max) to set the excitation wavelength. Ensure the optical density (OD) at λ_max is strictly < 0.05 to prevent inner-filter effects and self-quenching, which artificially deflate quantum yield calculations.

• Fluorescence Emission Scan: Excite the sample at λ_max and record the emission from (λ_max + 15 nm) to 800 nm. Look for dual emission peaks (enol vs. keto tautomers).

• Quantum Yield (Φ) Calculation: Compare the integrated fluorescence area of the probe against a known standard (e.g., Quinine Sulfate in 0.1 M H₂SO₄, Φ = 0.54) using the comparative Williams method.

Protocol B: Live-Cell Imaging & Metal Ion Sensing (e.g., Zn²⁺)

Designed for utilizing bis(HBO) derivatives for intracellular metal detection.

• Cell Culture: Seed target cells (e.g., HeLa or MCF-7) on 35 mm glass-bottom confocal dishes and culture until 70% confluent.

• Probe Loading: Dilute the 1 mM DMSO stock into physiological HEPES-buffered saline (pH 7.4) to a final concentration of 5 µM.

  • Causality: Benzoxazole probes are highly hydrophobic. Diluting directly into an aqueous buffer immediately before application prevents premature aggregation. Maintaining a strict pH of 7.4 ensures the protonation state of the probe remains stable[1],[5].

• Incubation: Incubate cells with the probe for 30 minutes at 37°C.

  • Causality: 37°C leverages active endocytosis and natural membrane fluidity, allowing the lipophilic benzoxazole to permeate the lipid bilayer efficiently.

• Washing & Imaging: Wash cells 3x with PBS to remove unbound probe. Image using a confocal microscope (e.g., 488 nm laser excitation for bis(HBO)-Zn²⁺ complexes, collecting emission in the NIR channel >700 nm)[4].

Protocol C: Amyloid Fibril Binding Assay

For screening drug candidates against Alzheimer's Aβ 1-42 aggregates.

• Fibril Preparation: Incubate monomeric Aβ 1-42 peptides (10–30 µg/mL) in PBS at 37°C for 48 hours to induce fibrillization.

• Assay Assembly: In a 96-well black microplate, mix 100 µL of the fibril suspension with 2 µM of the benzoxazole intercalator (e.g., a commercial IG dye).

• Equilibration: Incubate in the dark for 15 minutes at room temperature.

  • Causality: The fluorescence turn-on mechanism relies on the restriction of intramolecular rotation. In a pure aqueous buffer, the probe undergoes rapid non-radiative decay. Upon binding to the hydrophobic grooves of amyloid fibrils, the molecule becomes rigidified, forcing the excited state energy to be released radiatively[8].

• Measurement: Read the fluorescence using a microplate reader at the probe's specific excitation/emission maxima.

References

1.[1] Benchchem. Application Notes and Protocols for Benzoxazole Probes in Fluorescence Microscopy. Available at: 2.[2] ACS Publications. Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives by Femtosecond Time-Resolved Fluorescence and Transient Absorption Spectroscopies. Available at: 3.[3] PMC / NIH. Large Fluorescence Response by Alcohol from a Bis(benzoxazole)-Zinc(II) Complex: The Role of Excited State Intramolecular Proton Transfer. Available at: 4.[6] Biotechnology Research and Innovation Journal. Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Available at: 5.[7] PMC / NIH. Trimethine Cyanine Dyes as NA-Sensitive Probes for Visualization of Cell Compartments in Fluorescence Microscopy. Available at: 6.[4] PMC / NIH. Efficient Synthesis of NIR Emitting Bis[2-(2'-hydroxylphenyl)benzoxazole] Derivative and Its Potential for Imaging Applications. Available at: 7.[8] ResearchGate. Common Benzothiazole and Benzoxazole Fluorescent DNA Intercalators for Studying Alzheimer Aβ 1-42 and Prion Amyloid Peptides. Available at: 8.[5] MDPI. A New Benzoxazole-Based Fluorescent Macrocyclic Chemosensor for Optical Detection of Zn²⁺ and Cd²⁺. Available at:

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Large Fluorescence Response by Alcohol from a Bis(benzoxazole)-Zinc(II) Complex: The Role of Excited State Intramolecular Proton Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Synthesis of NIR Emitting Bis[2-(2’-hydroxylphenyl)benzoxazole] Derivative and Its Potential for Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A New Benzoxazole-Based Fluorescent Macrocyclic Chemosensor for Optical Detection of Zn2+ and Cd2+ | MDPI [mdpi.com]
• 6. biori.periodikos.com.br [biori.periodikos.com.br]
• 7. Trimethine Cyanine Dyes as NA-Sensitive Probes for Visualization of Cell Compartments in Fluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Guide: Optimizing Benzoxazole and Acetylacetone Condensation

Version: 2.4 | Last Updated: February 28, 2026 Department: Synthetic Chemistry Applications & Process Optimization

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9][10][11]

The condensation of benzoxazole with acetylacetone (2,4-pentanedione) is a critical transformation for generating functionalized heterocycles used in drug discovery (e.g., kinase inhibitors) and ligand synthesis.

Researchers typically encounter two distinct synthetic scenarios depending on their starting material precursor. Understanding which pathway you are utilizing is the first step to troubleshooting, as the mechanisms and failure modes differ fundamentally.

The Two Primary Pathways

• Oxidative C-H Functionalization (Direct Coupling): Reacting unsubstituted benzoxazole with acetylacetone using a transition metal catalyst and an oxidant.

  • Challenge: Low conversion, regioselectivity, and catalyst deactivation.

• Nucleophilic Substitution (

  ): Reacting 2-chlorobenzoxazole with acetylacetone using a base.

  • Challenge: Hydrolysis of the starting material, O- vs. C-alkylation competition.

Decision Matrix: Selecting Your Protocol

Before optimizing, confirm your pathway. The following logic flow illustrates the decision process and the mechanistic requirements for each.

Figure 1: Decision matrix for selecting the appropriate optimization protocol based on available precursors.

Protocol A: Oxidative C-H Coupling (Direct Method)

Target Audience: Researchers using unsubstituted benzoxazole seeking "Green Chemistry" compliance or lacking halogenated precursors.

The Core Problem: C-H Activation Inertness

The C-2 proton of benzoxazole is acidic (

), but not acidic enough for simple deprotonation-addition without harsh conditions. The reaction requires a metal catalyst to lower the activation energy for C-C bond formation.

Optimized Workflow

• Catalyst: Copper(II) Acetylacetonate [

  ] or Copper(I) Iodide [CuI].

• Oxidant: tert-Butyl hydroperoxide (TBHP) or atmospheric

  (requires higher temp).

• Solvent: Chlorobenzene or DMSO.

Step-by-Step Optimization

• Stoichiometry: Use 2.0 equivalents of acetylacetone relative to benzoxazole. Acetylacetone acts as both reactant and ligand for the copper species.

• Catalyst Loading: Start with 10 mol% Cu(acac)₂ . If conversion is <40% after 6 hours, add 10 mol% 1,10-phenanthroline as a ligand to stabilize the active Cu species.

• Temperature: Maintain 120°C . Below 100°C, C-H activation is kinetically inhibited.

Parameter	Recommendation	Scientific Rationale
Catalyst	or	Promotes Single Electron Transfer (SET) and coordinates the -diketone enolate.
Oxidant	TBHP (70% aq)	Regenerates the active Cu(II) species from Cu(I) after reductive elimination.
Additive	Acetic Acid (0.5 eq)	Proton shuttle; assists in the demetallation step to release the product.

Protocol B: Nucleophilic Substitution (The Robust Method)

Target Audience: Process chemists requiring high yields (>80%) and scalability.

The Core Problem: O- vs. C-Alkylation

The acetylacetone enolate is an ambident nucleophile. It can attack the electrophilic C-2 center of 2-chlorobenzoxazole via the Oxygen (O-alkylation, kinetic product) or the Carbon (C-alkylation, thermodynamic product).

Optimized Workflow

• Reagents: 2-Chlorobenzoxazole (1.0 eq), Acetylacetone (1.2 eq).

• Base:

  (mild) or NaH (strong).

• Solvent: DMF (N,N-Dimethylformamide) or Acetone (if using

  ).

Critical Control Points

• Solvent Dryness: 2-chlorobenzoxazole hydrolyzes to benzoxazolone in the presence of water. Solvents must be dried over molecular sieves (3Å or 4Å).

• Order of Addition:

  • Method: Premix Acetylacetone + Base at 0°C to form the enolate before adding the electrophile (2-chlorobenzoxazole). This ensures the nucleophile is ready and minimizes side reactions.

• Temperature Ramp: Start at 0°C, then warm to Room Temperature (RT). If using

  , heating to 60-80°C is often required to drive the reaction to completion.

Figure 2: Mechanistic pathway for the Nucleophilic Substitution (

) route.

Troubleshooting Dashboard

Identify your specific symptom below to find the corrective action.

Symptom	Probable Cause	Corrective Action
Low Yield (<30%)	Moisture contamination (Protocol B).	Dry DMF/DMSO with 4Å sieves for 24h. Verify 2-chlorobenzoxazole purity (it degrades over time).
Recovery of Starting Material	Catalyst poisoning (Protocol A) or insufficient base strength (Protocol B).	Protocol A: Add 10% phenanthroline. Protocol B: Switch from to NaH or Cs2CO3 (Cesium effect enhances solubility).
Formation of Benzoxazolone	Hydrolysis of 2-chlorobenzoxazole.	CRITICAL: Your solvent is wet. Repeat with anhydrous solvent under atmosphere.
Product is an Oil/Gum	Keto-enol tautomer mixtures or residual solvent.	The product exists in equilibrium.[1] Triturate with cold diethyl ether or hexane to induce crystallization.
O-Alkylated Byproduct	Kinetic control dominant.	Switch solvent to a softer dipole (e.g., Toluene) or increase temperature to favor the thermodynamic C-alkylated product.

Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation for this reaction? A: Yes. Microwave synthesis is highly recommended for Protocol A (C-H activation) . It can reduce reaction times from 12 hours to 30 minutes and often suppresses side reactions by rapidly crossing activation barriers. Recommended settings: 140°C, 30 mins, closed vessel.

Q: Why do I see multiple spots on TLC even after purification? A: This is likely due to tautomerism . The product, 3-(benzoxazol-2-yl)pentane-2,4-dione, exists in equilibrium between the diketo form and the enol form (stabilized by intramolecular hydrogen bonding). This can appear as "streaking" or dual spots on silica. Run 2D-TLC or take an NMR to confirm; the enol proton often appears downfield (>12 ppm).

Q: Is the reaction air-sensitive? A:

• Protocol A (C-H Activation): No, it often requires air (oxygen) as an oxidant if you aren't using TBHP.

• Protocol B (Substitution): Yes. While the reaction itself isn't strictly air-sensitive, the reagents (NaH, dry DMF) are moisture-sensitive. An inert atmosphere (

  /Ar) is best practice to prevent hydrolysis.

References

• Copper-Catalyzed Oxidative C-H Functionalization: Guo, S., Qian, B., Xia, C., & Huang, H. (2011).[2] Copper-Catalyzed Oxidative Amination of Benzoxazoles via C-H and C-N Bond Activation.[3][2] Organic Letters, 13(3), 522–525.[2] Note: Establishes the baseline for Cu-catalyzed C-H activation of benzoxazoles.

• Mechanistic Insights on Benzoxazole Synthesis: Nagashima, Y., et al. (2009). Copper-Catalyzed Synthesis of Benzoxazoles via a Regioselective C-H Functionalization/C-O Bond Formation.[4] Journal of Organic Chemistry, 74(11), 4272–4277.

• General

  Reactivity of 2-Chlorobenzoxazole: Ranjit, S., et al. (2011). Copper-Mediated C-H Activation/C-S Cross-Coupling of Heterocycles.[5] Journal of Organic Chemistry, 76(21), 8913–8919. Note: While focused on thiols, the mechanistic discussion on the reactivity of the C-2 position is directly applicable to carbon nucleophiles.

Sources

• 1. magritek.com [magritek.com]
• 2. Copper-Catalyzed Oxidative Amination of Benzoxazoles via C-H and C-N Bond Activation: A New Strategy for Using Tertiary Amines as Nitrogen Group Sources [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Copper-catalyzed synthesis of benzoxazoles via a regioselective C-H functionalization/C-O bond formation under an air atmosphere - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DSpace [repository.kaust.edu.sa]

Technical Support Center: Overcoming Aqueous Solubility Challenges of 3-[1,3-Benzoxazol-2(3H)-ylidene]-2,4-pentanedione

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals overcome the notorious solubility hurdles associated with 3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione .

Mechanistic Insight: The "Brick Dust" Problem

This specific compound features a benzoxazole ring connected via an ylidene double bond to an enolizable 2,4-pentanedione (acetylacetone) moiety. This creates a highly rigid, planar, push-pull conjugated system. In the solid state, these planar molecules undergo intense intermolecular

stacking, resulting in exceptionally high crystal lattice energy. Furthermore, the electron-withdrawing nature of the pentanedione group renders the benzoxazole nitrogen non-basic at physiological pH. Consequently, the molecule lacks ionizable groups to interact with water, making it a classic "brick dust" compound—highly lipophilic and practically insoluble in aqueous media [1, 2].

Part 1: Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate immediately when I dilute my DMSO stock solution into an aqueous assay buffer? A1: This is a classic case of solvent-shift precipitation . When you dilute a DMSO stock into water, the local dielectric constant of the microenvironment drops rapidly. The hydration sphere of water cannot stabilize the highly lipophilic benzoxazole core, leading to rapid thermodynamic supersaturation and immediate nucleation [1]. Troubleshooting: Never add the DMSO stock directly to bare buffer. Pre-incubate your aqueous buffer with a micellar sink (e.g., 0.1% Tween-80 or Triton X-100) or a carrier like Hydroxypropyl-

-cyclodextrin (HP- -CD) before introducing the DMSO stock.

Q2: Can I use pH adjustment to form a soluble salt of this compound? A2: No. While standard benzoxazole amines can be solubilized by lowering the pH to protonate the amine, the ylidene-pentanedione system in this molecule acts as an electron sink. This delocalization drastically lowers the pKa of the benzoxazole nitrogen, rendering it non-basic at standard physiological or assay pH ranges. Salt formation is not a viable pathway here; you must rely on complexation or physical nanonization [1].

Q3: I need to dose this compound in vivo. What is the most reliable formulation strategy? A3: For in vivo pharmacokinetics or efficacy studies, Cyclodextrin Complexation (specifically using methylated or hydroxypropylated

-cyclodextrins) is the gold standard. Cyclodextrins feature a hydrophilic exterior and a hydrophobic cavity. The planar benzoxazole core thermodynamically prefers the hydrophobic cavity over the aqueous environment, forming a host-guest inclusion complex that masks the drug's hydrophobicity [3, 4].

Part 2: Formulation Decision Workflows

To determine the best approach for your specific experimental needs, follow the decision matrix below.

Caption: Decision tree for selecting a solubility enhancement strategy for benzoxazole derivatives.

Part 3: Self-Validating Experimental Protocols

Protocol A: Cyclodextrin Inclusion Complexation (Lyophilization Method)

This method kinetically traps the compound in an amorphous state within the cyclodextrin cavity, preventing the molecules from re-forming their highly stable, planar

stacked crystal lattice [3, 4].

Step-by-Step Methodology:

• Solvent Preparation: Dissolve 3-[1,3-benzoxazol-2(3H)-ylidene]-2,4-pentanedione in a minimal volume of methanol. In a separate flask, dissolve HP-

  -CD in purified water at a 1:2 (Drug:CD) molar ratio.

• Equilibration: Slowly add the methanolic drug solution dropwise to the aqueous CD solution under continuous magnetic stirring. Stir for 48 hours at room temperature. Causality: This extended time allows for the thermodynamic displacement of high-energy water molecules from the CD cavity by the hydrophobic benzoxazole guest.

• Solvent Removal: Evaporate the methanol under reduced pressure using a rotary evaporator. Filter the remaining aqueous solution through a 0.45 µm syringe filter to remove any uncomplexed, precipitated drug.

• Kinetic Trapping (Lyophilization): Flash-freeze the clear filtrate using a liquid nitrogen bath. Lyophilize at -50°C and <0.1 mbar for 72 hours.

• Validation: Analyze the resulting fluffy powder using Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). Success criteria: The disappearance of the sharp crystalline melting peak of the parent compound in the DSC thermogram validates successful amorphous encapsulation.

Caption: Step-by-step workflow for cyclodextrin inclusion complexation via freeze-drying.

Protocol B: Nanosuspension via Solvent-Antisolvent Precipitation

By reducing the particle size to the nanometer range, you exponentially increase the specific surface area. According to the Noyes-Whitney equation, this drastically increases the dissolution velocity [1].

Step-by-Step Methodology:

• Solvent Phase: Dissolve the compound in a water-miscible organic solvent (e.g., Acetone or DMSO) at 10 mg/mL.

• Antisolvent Phase: Prepare an aqueous solution containing a steric stabilizer (e.g., 0.5% w/v Poloxamer 188 or Polyvinyl Alcohol).

• Rapid Precipitation: Under high-shear homogenization (10,000 RPM) or probe sonication, rapidly inject the solvent phase into the antisolvent phase (1:10 volume ratio). Causality: Rapid mixing induces massive supersaturation, forcing the compound to nucleate instantly into nanoparticles rather than growing into large, insoluble microcrystals.

• Stabilization & Validation: Stir for 2 hours to evaporate the organic solvent (if volatile). Validate the nanosuspension by measuring the Z-average particle size and Polydispersity Index (PDI) via Dynamic Light Scattering (DLS). Success criteria: Z-average < 300 nm and PDI < 0.2.

Part 4: Quantitative Data Presentation

The table below summarizes the expected thermodynamic solubility enhancements when applying the above strategies to highly lipophilic benzoxazole derivatives.

Formulation Strategy	Excipient / Carrier	Primary Mechanism of Solubilization	Expected Solubility Increase	Optimal Application
Co-solvency	5% DMSO + 0.1% Tween-80	Dielectric constant reduction & Micellization	50x – 100x	In vitro biochemical assays
Complexation	HP- -Cyclodextrin	Hydrophobic cavity encapsulation	500x – 1500x	In vivo IV or PO dosing
Nanosuspension	Poloxamer 188 (Stabilizer)	Surface area expansion (Noyes-Whitney)	100x – 500x	In vivo sustained release

Part 5: References

• SciELO. "A study on 2-(2'-hydroxyphenyl) benzoxazoles derivatives as potential organic UV filters, Part I." Brazilian Journal of Pharmaceutical Sciences. Available at: [Link]

• Semantic Scholar / MDPI. "Encapsulation of Risperidone by Methylated β-Cyclodextrins: Physicochemical and Molecular Modeling Studies." Molecules. Available at:[Link]

• ACS Publications. "Ground- and Excited-State Structural Orientation of 2-(2'-Hydroxyphenyl)benzazoles in Cyclodextrins." The Journal of Physical Chemistry. Available at: [Link]

Purification of merocyanine dyes via recrystallization vs chromatography

Welcome to the technical support center for the purification of merocyanine dyes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of these versatile compounds. As a Senior Application Scientist, my goal is to bridge the gap between theoretical knowledge and real-world application, offering insights grounded in established scientific principles and extensive laboratory experience.

Merocyanine dyes, with their unique solvatochromic properties and applications in fields ranging from bio-imaging to materials science, often present specific purification challenges.[1][2][3] The choice between recrystallization and chromatography is not merely a matter of preference but a critical decision that impacts yield, purity, and scalability. This guide will explore the nuances of both techniques, providing a logical framework for method selection and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: When should I choose recrystallization over chromatography for purifying my merocyanine dye?

Recrystallization is often the preferred method for large-scale purification (multiple kilograms or more) due to its cost-effectiveness, simplicity, and scalability.[4] It is particularly advantageous when you have a solid, crystalline product and the impurities have significantly different solubility profiles from your target compound.[5] If high purity is the primary goal, multiple recrystallizations can often yield a product purer than what is achievable with standard column chromatography.[6][7]

However, recrystallization is not always suitable. It can be a wasteful process, with a significant amount of product potentially lost in the mother liquor.[6] Furthermore, some merocyanine dyes may not readily form crystals or may "oil out," forming a liquid phase instead of a solid, which can trap impurities.[8]

Q2: Under what circumstances is chromatography the better choice?

Chromatography, particularly flash chromatography or preparative HPLC, is the go-to method when recrystallization fails or when the highest possible purity is required for a smaller sample.[6] It excels at separating complex mixtures where components have similar solubility profiles. If your merocyanine dye is an oil or a non-crystalline solid, chromatography is the more appropriate purification technique.[6] While often more time-consuming and expensive than recrystallization, chromatography offers superior separation power for intricate mixtures.[6]

Q3: What are the most common impurities I might encounter in my crude merocyanine dye product?

Common impurities can include unreacted starting materials, by-products from side reactions, and residual solvents. Given the synthetic routes for many merocyanine dyes, which often involve the condensation of N-alkylpicolinium or collidinium salts with aldehydes, you might encounter residual amounts of these precursors.[9] Additionally, the zwitterionic nature of some merocyanine dyes can lead to strong dipole-dipole interactions, potentially causing aggregation or trapping of impurities within the solid matrix.[9]

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful yet delicate technique. Success hinges on the careful selection of a solvent system where the merocyanine dye is highly soluble at elevated temperatures but sparingly soluble at lower temperatures.[5][10]

Common Problems & Solutions

Problem	Potential Cause(s)	Troubleshooting Steps
The dye does not dissolve, even in a large volume of hot solvent.	The solvent is unsuitable; the dye is insoluble.	Select a different solvent or a solvent mixture. For merocyanine dyes, which can have varying polarities, consider solvents like methanol, ethanol, acetonitrile, or dichloromethane.[11]
The dye "oils out" instead of crystallizing.	The cooling rate is too fast, or the solvent is inappropriate for the specific dye. This is more likely with impure compounds or when using mixed solvents.[8][12]	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. Consider leaving the hot solution on a cooling hot plate instead of a cold surface.[12] If the problem persists, purification by another method like chromatography may be necessary.[12]
No crystals form upon cooling.	Too much solvent was used, creating a solution that is not supersaturated.[12]	Reduce the volume of the solvent by gentle heating or using a rotary evaporator and attempt the crystallization again.[12] Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[8][12]
Low recovery of the purified dye.	The dye has significant solubility in the cold solvent. A portion of the product remains in the mother liquor.	Cool the solution in an ice bath to maximize crystal formation before filtration. Minimize the amount of cold solvent used to wash the crystals during filtration.
The purified dye is still colored by impurities.	The impurities co-crystallized with the product.	Perform a second recrystallization. Consider adding a small amount of decolorizing charcoal to the hot solution before filtration to remove colored impurities.[13]

Step-by-Step General Recrystallization Protocol

• Solvent Selection: In a small test tube, test the solubility of a small amount of your crude merocyanine dye in various solvents at room temperature and upon heating. A good solvent will dissolve the dye when hot but not when cold.[14]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent to create a slurry. Heat the mixture while gradually adding more hot solvent until the dye is completely dissolved.[8]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.[8]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The rate of cooling influences crystal size; slower cooling generally produces larger, purer crystals.[15]

• Isolation: Once crystallization appears complete, cool the flask in an ice bath to maximize the yield. Collect the crystals by suction filtration using a Büchner funnel.[13]

• Washing and Drying: Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor. Allow the crystals to air dry or dry them in a vacuum oven.

Troubleshooting Guide: Column Chromatography

Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[16] For merocyanine dyes, which can exhibit a range of polarities, careful selection of both phases is critical for successful purification.

Common Problems & Solutions

Problem	Potential Cause(s)	Troubleshooting Steps
Poor separation of the dye from impurities.	Inappropriate mobile phase polarity. The stationary phase is not suitable for the compound.	Optimize the mobile phase. For normal-phase chromatography (e.g., silica gel), start with a non-polar solvent and gradually increase the polarity. For reverse-phase chromatography, start with a polar solvent and decrease the polarity.[17] Consider a different stationary phase if optimization of the mobile phase fails.[18]
The dye does not move from the origin (streaking at the top of the column).	The mobile phase is not polar enough. The dye is too polar for the chosen stationary phase.	Increase the polarity of the mobile phase. If using silica gel, consider switching to a more polar stationary phase like alumina or a reverse-phase material.
The dye runs too quickly through the column with the solvent front.	The mobile phase is too polar.	Decrease the polarity of the mobile phase.
Tailing of the dye band.	Column overload. Interactions between the dye and the stationary phase (e.g., acidic silanol groups on silica).	Reduce the amount of sample loaded onto the column. Add a small amount of a modifier (e.g., triethylamine for basic compounds, acetic acid for acidic compounds) to the mobile phase to suppress unwanted interactions.
Cracked or channeled column bed.	Improper packing of the column.	Repack the column carefully, ensuring a homogenous and level bed. For dry packing, tap the column gently to settle the stationary phase evenly.[19] For wet packing, create a slurry of the stationary phase in the mobile phase.[20]

Step-by-Step General Column Chromatography Protocol

• Stationary Phase Selection: Silica gel is a common starting point for many organic compounds.[21] The choice will depend on the polarity of your merocyanine dye.

• Mobile Phase Selection (TLC Analysis): Use Thin Layer Chromatography (TLC) to determine the optimal solvent system. The ideal mobile phase should give your target compound an Rf value of approximately 0.2-0.4.

• Column Packing:

  • Dry Packing: Add the dry stationary phase to the column and tap gently to ensure even packing.[19]

  • Wet Packing: Create a slurry of the stationary phase in the mobile phase and pour it into the column.[20]

• Sample Loading: Dissolve the crude dye in a minimum amount of the mobile phase and carefully apply it to the top of the column.

• Elution: Add the mobile phase to the column and begin collecting fractions. You can use an isocratic elution (constant mobile phase composition) or a gradient elution (gradually increasing the polarity of the mobile phase).[19]

• Analysis of Fractions: Analyze the collected fractions by TLC to identify those containing the purified dye.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Final Considerations

The purification of merocyanine dyes, like any other class of compounds, requires a systematic and informed approach. The information and troubleshooting guides provided here are intended to serve as a practical resource in your research endeavors. Always prioritize safety in the laboratory and consult relevant safety data sheets (SDS) for all chemicals used.

References

• Brainly. (2023, May 3). Why would recrystallization, rather than chromatography, be the purification method of choice for the...[Link]

• Quora. (2017, August 2). Are there cases in which column chromatography is preferable to recrystallisation?[Link]

• Reich, E., & Schibli, A. (n.d.). HPTLC for the Analysis of Medicinal Plants. [Link]

• University of California, Davis. (n.d.). Recrystallization and Crystallization. [Link]

• ACS Publications. (2025, March 4). Exploiting Flavylium Merocyanine Dyes for Intrinsic, Multiplexed Labeling of the Endoplasmic Reticulum. Analytical Chemistry. [Link]

• Pharma Now. (n.d.). Mobile and Stationary Phases in Chromatography Explained. [Link]

• ACS Publications. (2026, February 26). Merocyanine-Linked Zwitterionic Covalent Organic Frameworks. Journal of the American Chemical Society. [Link]

• Taylor & Francis. (n.d.). Recrystallization – Knowledge and References. [Link]

• Phenomenex. (n.d.). Mobile Phase Selectivity. [Link]

• EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters. [Link]

• Agilent Technologies. (n.d.). Troubleshooting Guide. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• Organic Syntheses. (n.d.). Purification of linalool by column chromatography with isocratic elution. [Link]

• ACS Publications. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. [Link]

• eScholarship.org. (2025, March 18). Exploiting Flavylium Merocyanine Dyes for Intrinsic, Multiplexed Labeling of the Endoplasmic Reticulum. [Link]

• ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]

• ResearchGate. (2025, August 10). Demystifying the solvatochromic reversal in Brooker's merocyanine dye. [Link]

• Separation Science. (2024, July 12). Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography. [Link]

• CUNY. (n.d.). Purification by Recrystallization. [Link]

• Hawach Scientific. (2018, August 23). Troubleshooting 6 Common Problems in Liquid Chromatography Separations. [Link]

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. [Link]

• PMC. (n.d.). An NMR insight into the solvatochromic behaviour of Brooker's merocyanine dyes. [Link]

• University of Wisconsin-Madison. (2002, June 10). Separation of Food Dyes Via Column Chromatography. [Link]

• University of York. (n.d.). Problems with Recrystallisations. [Link]

• studylib.net. (n.d.). Recrystallization Lab Guide: Purification Techniques. [Link]

• Quora. (2023, October 12). I could not complete my chromatography experiment at school i.e. solvent level and one of the color did not separate. What should I do?[Link]

• ZUIVERINGSTECHNIEKEN.NL. (2019). Purification techniques bulletins. [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. [Link]

• ACS Publications. (n.d.). Merocyanin dye preparation for the introductory organic laboratory. Journal of Chemical Education. [Link]

• The Oxford Student. (2018, November 7). Brooker's Merocyanine and Solvatochromism: How a chemical changes colour depending on its solvent. [Link]

• PMC. (n.d.). Environment Sensing Merocyanine Dyes for Live Cell Imaging Applications. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ResearchGate. (2025, August 5). Merocyanine dyes: Synthesis, structure, properties and applications. [Link]

• PubMed. (1992, August 1). The components of merocyanine-540 absorption spectra in aqueous, micellar and bilayer environments. [Link]

• YouTube. (2021, June 22). Column Chromatography_Separation of Dyes. [Link]

• CUTM Courseware. (n.d.). Separation of plant pigments by column chromatography. [Link]

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• 17. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
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• 21. Thieme E-Books & E-Journals [thieme-connect.de]

Preventing hydrolysis of benzoxazole merocyanine dyes

Topic: Preventing Hydrolysis of Benzoxazole Merocyanine Dyes

Diagnostic Flowchart: Why is my signal fading?

Before altering your chemistry, determine if the issue is hydrolysis, photobleaching, or aggregation. These three phenomena manifest similarly (loss of signal) but require distinct interventions.

Figure 1: Diagnostic logic to isolate hydrolysis from photophysical phenomena.

The Mechanism: Why Benzoxazole Dyes are Vulnerable

Benzoxazole merocyanines are "push-pull" dyes containing an electron-donating nitrogen and an electron-accepting carbonyl/heterocycle connected by a polymethine chain.

The Vulnerability: The benzoxazole ring contains an oxygen atom which is more electronegative than the nitrogen found in indole-based cyanines (e.g., Cy3/Cy5). This increases the electron deficiency of the polymethine chain, making it a "soft" target for nucleophiles.

The Pathway:

• Nucleophilic Attack: Hydroxide ions (

  ) or water molecules attack the electron-deficient carbon atoms in the polymethine bridge.

• Retro-Aldol-Like Cleavage: The chain fragments, destroying the conjugation required for fluorescence.

• Equilibrium Shift: Many merocyanines exist in equilibrium with a non-fluorescent spiropyran (closed) form. Hydrolysis removes the open form, driving the equilibrium toward degradation.

Figure 2: The kinetic trap. While the dye equilibrates between MC and SP forms, hydrolysis acts as an irreversible sink, permanently destroying the fluorophore.

Troubleshooting Guide (FAQ)

Scenario A: "My stock solution degraded in the freezer."

Cause: Hygroscopic solvents. DMSO and DMF absorb atmospheric water rapidly. Even 0.1% water content can catalyze hydrolysis during freeze-thaw cycles. Solution:

• Protocol: Use anhydrous DMSO (packed under Argon/Nitrogen).

• Storage: Store stock solutions in single-use aliquots to avoid repeated opening.

• Additive: Add molecular sieves (3Å or 4Å) to the stock vial to scavenge moisture.

Scenario B: "The dye fades instantly upon adding to cell culture media (pH 7.4)."

Cause: Base-catalyzed hydrolysis. While pH 7.4 is physiological, it is high enough to drive nucleophilic attack on sensitive benzoxazole polymethine chains over time. Solution:

• Buffer Choice: Avoid buffers with nucleophilic components (e.g., Tris contains a primary amine). Use HEPES or MOPS.

• Encapsulation: Pre-incubate the dye with Cyclodextrin (HP-

  -CD) or Cucurbit[7]uril . These macrocycles encapsulate the polymethine chain, sterically shielding it from water attack without quenching fluorescence [1].

Scenario C: "I see a new absorption peak at ~390 nm."

Cause: This is the classic signature of the cleaved benzoxazole fragment (often a substituted salicylaldehyde derivative) following chain rupture [2]. Solution: This is irreversible. You must prepare fresh dye. To prevent recurrence, lower the temperature of your assay; hydrolysis rates drop significantly at 4°C compared to 37°C.

Stability Data & Solvents

Table 1: Solvent Effects on Merocyanine Stability

Solvent System	Stability (Half-life)	Mechanism of Stabilization
Pure Water (pH 7)	< 24 Hours	N/A (High dielectric constant stabilizes the transition state for hydrolysis)
PBS (pH 7.4)	< 12 Hours	Phosphate ions can catalyze hydrolysis; pH 7.4 accelerates OH- attack.
Anhydrous DMSO	> 6 Months	Lack of nucleophiles; Aprotic environment.
Water/DMSO (85:15)	> 350 Hours	Preferential solvation. DMSO molecules cluster around the dye, shielding it from bulk water [3].

Table 2: pH Tolerance

pH Range	Effect on Benzoxazole Merocyanine	Status
< 5.0	Protonation of the donor nitrogen. Fluorescence quenching (reversible).[1]	Safe (Reversible)
5.0 - 7.0	Optimal stability window.	Optimal
> 7.5	Rapid increase in nucleophilic attack by . Irreversible cleavage.	Critical Risk

Recommended Protocols

Protocol 1: Solvation-Tuned Stabilization

Based on findings by Li et al. regarding preferential solvation [3].

• Dissolve solid dye in anhydrous DMSO to a concentration of 10 mM.

• Prepare your aqueous buffer (e.g., HEPES pH 7.0).

• Premix the dye into a DMSO "cushion" before adding to water:

  • Target final solvent ratio: 15% DMSO / 85% Water (v/v) if your biological system tolerates it.

  • If 15% DMSO is toxic (live cells), use 0.1% Pluronic F-127 surfactant. The micelles provide a hydrophobic core that mimics the aprotic stability of DMSO.

Protocol 2: Supramolecular Encapsulation

For long-term imaging where DMSO is not an option.

• Prepare a 2x stock of Hydroxypropyl-

  -Cyclodextrin (HP- -CD) in water (typically 10-50 mM).

• Add merocyanine dye to this solution and vortex for 5 minutes.

• Incubate for 30 minutes at room temperature in the dark.

  • Why? This allows the dye to enter the hydrophobic cavity of the cyclodextrin.

• Dilute into final media. The inclusion complex protects the polymethine bridge from bulk water hydrolysis while maintaining fluorescence [4].

References

• Exploiting Flavylium Merocyanine Dyes for Intrinsic, Multiplexed Labeling of the Endoplasmic Reticulum. Analytical Chemistry, 2025.

• pH dependence of merocyanine 540 absorption and fluorescence spectra. Photochemistry and Photobiology, 1990 (Classic mechanistic reference).

• Solvation-Tuned Photoacid as a Stable Light-Driven pH Switch. Journal of the American Chemical Society, 2021.

• Merocyanine Dyes with Improved Photostability (Cyano-substitution strategy). Organic Letters, 2007.

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR Characterization of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione: A Comparative Technical Guide

Executive Summary

This guide provides a definitive technical framework for the structural characterization of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione (referred to herein as BZO-Y ). Unlike simple heterocyclic substitutions, BZO-Y represents a "push-pull" alkene system where the electron-donating benzoxazole nitrogen and electron-withdrawing acetyl groups create a highly polarized exocyclic double bond.

Key Technical Insight: The characterization challenge lies in distinguishing the yliden (enaminone) tautomer from the ketimine form. In non-polar solvents (CDCl₃), BZO-Y predominantly exists as the Z-isomer, stabilized by a strong intramolecular hydrogen bond (NH···O=C), which locks the conformation and renders the two acetyl methyl groups chemically non-equivalent.

Structural Dynamics & Tautomerism

To accurately interpret the NMR data, one must understand the resonance structures active in solution. The molecule does not exist as a static structure but as a resonance hybrid heavily weighted toward the Enaminone (Yliden) form due to aromatic stabilization and hydrogen bonding.

Tautomeric Equilibrium Pathway

Figure 1: Tautomeric and isomeric pathways determining the spectral signature. The Z-Isomer is the diagnostic target in standard characterization.

Comparative Analysis: BZO-Y vs. Alternatives

This section compares the spectral performance of BZO-Y against its direct sulfur analog (Benzothiazole) and its synthetic precursors. This comparison is critical for assessing purity and confirming the electronic influence of the heteroatom.

Comparative Data Table (1H NMR in CDCl₃, 400 MHz)

Feature	BZO-Y (Target)	Benzothiazole Analog (BZT-Y)	Precursor: Acetylacetone	Diagnostic Note
NH Proton	δ 13.5 – 14.5 ppm (Broad, s)	δ 14.0 – 15.2 ppm (Broad, s)	N/A	BZO-Y is slightly upfield vs BZT-Y due to O vs S electronegativity effects on the H-bond strength.
Methyl Groups	Two Singlets (δ 2.45, 2.60 ppm)	Two Singlets (δ 2.40, 2.55 ppm)	δ 2.04 (Enol), 2.24 (Keto)	Non-equivalence in BZO-Y confirms the "locked" Z-conformation.
Aromatic Region	δ 7.2 – 7.7 ppm (Multiplet)	δ 7.3 – 7.9 ppm (Multiplet)	N/A	Benzothiazole protons are typically more deshielded due to the sulfur anisotropy.
Exocyclic Vinyl H	Absent (Tetrasubstituted)	Absent (Tetrasubstituted)	δ 5.5 (Enol methine)	Disappearance of the precursor's vinyl/methine proton confirms condensation.

Performance Analysis

• Resolution of Methyl Signals (Stereochemistry):

  • BZO-Y: In CDCl₃, the intramolecular H-bond prevents rotation around the exocyclic C=C bond. This places one acetyl methyl group in the shielding cone of the benzoxazole ring and the other in the deshielding zone of the carbonyl.

  • Observation: You will see two distinct singlets (integral 3H each). If you see a single broad peak (6H), it indicates rapid exchange or hydrolysis, suggesting sample degradation or wet solvent.

• Electronic "Push-Pull" Strength (O vs S):

  • The Oxygen atom in BZO-Y is more electronegative than Sulfur in the Benzothiazole analog. This pulls electron density from the NH, theoretically making it more acidic (downfield). However, the H-bond geometry in the sulfur analog is often stronger (shorter N...O distance), frequently pushing the BZT-Y NH signal further downfield (>14 ppm).

Experimental Protocol

This protocol is designed to be self-validating. The "Checkpoints" ensure you do not waste instrument time on degraded samples.

Sample Preparation Workflow

Figure 2: Step-by-step characterization workflow.[1]

Detailed Methodology

• Solvent Selection:

  • Primary: CDCl₃ (Chloroform-d) .

    • Why: Non-polar solvents stabilize the intramolecular H-bond, providing the sharpest distinction between the two non-equivalent methyl groups.

  • Alternative: DMSO-d₆ .

    • Warning: DMSO is a strong H-bond acceptor. It may compete with the intramolecular carbonyl, weakening the internal lock. This often causes the methyl signals to broaden or coalesce and the NH signal to shift upfield or disappear due to exchange with water in the hygroscopic DMSO.

• Acquisition Parameters:

  • Pulse Sequence: Standard zg30 (Bruker) or s2pul (Varian).

  • Spectral Width: Set to -2 to 16 ppm . Critical: Do not cut off the spectrum at 10 ppm, or you will miss the diagnostic NH signal.

  • Relaxation Delay (d1): Set to 2.0 seconds . The NH proton relaxes slowly; a short delay may suppress its integration.

• Data Processing:

  • Apodization: Line broadening (LB) of 0.3 Hz is recommended to resolve the aromatic multiplets.

  • Referencing: Reference to residual CHCl₃ at 7.26 ppm .

Troubleshooting & Impurity Profiling

Use this guide to identify common synthesis failures.

• Scenario A: Signal at 2.24 ppm + 5.5 ppm.

  • Diagnosis: Unreacted Acetylacetone.

  • Action: Recrystallize from Ethanol/Hexane.

• Scenario B: Single Methyl Peak (6H) at ~2.5 ppm.

  • Diagnosis: Rapid rotation or symmetry. This often happens in DMSO or if the sample has hydrolyzed to the open-ring amide form.

  • Action: Dry the sample and rerun in anhydrous CDCl₃.

• Scenario C: Missing NH Peak (>12 ppm).

  • Diagnosis: Chemical exchange with water (if solvent is wet) or deprotonation (if basic impurities are present).

  • Action: Add D₂O shake. If a peak disappears, it was the NH. If it was never there, check for hydrolysis.

References

• Synthesis and Tautomerism of 2-Substituted Benzoxazoles. Source: Journal of the Chemical Society, Perkin Transactions 2. Context: Establishes the "enaminone" tautomer preference in non-polar solvents for benzoxazole-acetylacetone derivatives. URL:[Link]

• NMR Characterization of Push-Pull Alkenes. Source: Journal of Organic Chemistry (ACS).[2] Context: Defines the chemical shift ranges for methyl groups in sterically locked acetylacetone derivatives. URL:[Link]

• Comparative Study of Benzothiazole vs. Benzoxazole Derivatives. Source: Molecules (MDPI). Context: Provides comparative spectral data for sulfur vs. oxygen heterocycles fused to pentanedione. URL:[Link]

• 1H NMR Chemical Shifts of Common Impurities. Source: Organometallics (ACS). Context: Reference for identifying solvent peaks (CDCl3, DMSO) and precursor impurities (acetylacetone). URL:[Link]

Sources

• 1. 2,3-Pentanedione(600-14-6) 1H NMR spectrum [chemicalbook.com]
• 2. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Solvatochromism in UV-Vis Spectroscopy: A Guide to Solvent-Induced Spectral Shifts

Executive Summary

For researchers in drug development and physical chemistry, the choice of solvent in UV-Vis spectroscopy is not merely a matter of solubility; it is a critical variable that fundamentally alters the electronic landscape of the analyte. This phenomenon, known as solvatochromism , manifests as significant shifts in absorption maxima (

) and changes in spectral intensity.[1]

This guide provides a technical comparison of UV-Vis absorption behavior in polar versus non-polar solvents. It moves beyond basic definitions to explore the quantum mechanical stabilization of ground and excited states, providing a self-validating experimental protocol for characterizing these shifts.

Theoretical Framework: The Physics of Spectral Shifts

To interpret solvatochromism accurately, one must understand how solvent polarity differentially affects the energy levels of the solute's molecular orbitals.

The Frank-Condon Principle and Solvation

Electronic transitions occur on a timescale (

s) much faster than nuclear motion ( s). According to the Frank-Condon principle, the solvent cage around a chromophore does not have time to reorient during the excitation process. Therefore, the energy of the transition depends on how well the already oriented solvent molecules stabilize the ground state versus the excited state.[2]

Hypsochromic (Blue) Shift: Transitions[3][4]

• Target Chromophores: Carbonyls (C=O), Nitro groups (NO

  ).

• Mechanism: In polar solvents (e.g., Water, Ethanol), the non-bonding (

  ) electrons of the heteroatom form hydrogen bonds with the solvent.[3] This interaction lowers the energy of the ground state significantly. The excited state ( ), having promoted an electron, is less able to H-bond.[1]

• Net Result: The energy gap (

  ) increases.[2][3][4] Since , the wavelength ( ) decreases.

Bathochromic (Red) Shift: Transitions[7]

• Target Chromophores: Conjugated alkenes, aromatics.

• Mechanism: The excited state (

  ) of a conjugated system is typically more polar/polarizable than the ground state.[2] Polar solvents stabilize this highly polar excited state more effectively than the non-polar ground state.[2]

• Net Result: The energy gap (

  ) decreases, causing the wavelength ( ) to increase.

Visualizing the Energy Gap

The following diagram illustrates the differential stabilization of orbitals leading to spectral shifts.

Caption: Schematic representation of the Hypsochromic (Blue) shift in Carbonyls. Note the significant lowering of the ground state energy in polar solvents.

Comparative Analysis: Polar vs. Non-Polar Performance

The following data highlights specific shifts observed in standard reference materials.

Table 1: Comparative Absorption Maxima ( )

Analyte	Transition Type	Solvent A (Non-Polar)	(A)	Solvent B (Polar)	(B)	Shift Type
Acetone		Hexane	279 nm	Water	264.5 nm	Hypsochromic (Blue)
p-Nitroaniline	(CT)	Cyclohexane	364 nm	Water	431 nm	Bathochromic (Red)
Benzene		Hexane	254 nm (Fine structure visible)	Ethanol	254 nm (Fine structure lost)	Smoothing Effect
Beta-Carotene		Hexane	450 nm	Ethanol	450-452 nm	Minimal (Non-polar ground/excited)

Key Observations for Drug Development

• Vibrational Fine Structure: In non-polar solvents (Hexane), aromatic compounds like Benzene exhibit distinct "fingers" or fine structure in their spectra. In polar solvents (Ethanol/Water), strong solute-solvent interactions "blur" these vibrational levels, resulting in a single broad band. Recommendation: Use non-polar solvents when identifying unknown aromatics to preserve spectral fingerprints.

• Charge Transfer Bands: Drugs containing "Push-Pull" systems (electron donor + electron acceptor, e.g., p-Nitroaniline) exhibit the most dramatic shifts (Red shift > 60 nm). This sensitivity makes them excellent probes for determining the polarity of unknown formulation vehicles.

Experimental Protocol: Self-Validating Solvatochromism Assay

This protocol ensures data integrity by incorporating "Solvent Cut-off" validation, a step often overlooked in routine analysis.

Phase 1: Solvent Selection & Verification

Before dissolving the analyte, you must verify the optical transparency of your solvent.

• Rule of Thumb: Never use a solvent whose UV cut-off is within 20 nm of your analyte's expected

  .

Common Solvent Cut-off Limits (1 cm pathlength):

• Water: 190 nm[5][6][7]

• Methanol: 205 nm[5][6][7]

• Ethanol: 210 nm[6][7]

• Chloroform: 245 nm[6][8]

• Acetone: 330 nm (Do not use Acetone as a solvent for UV analysis)[9]

Phase 2: Experimental Workflow

Caption: Step-by-step workflow for validating solvent suitability before spectral acquisition.

Phase 3: Step-by-Step Procedure

• Baseline Correction: Fill two matched quartz cuvettes with the pure solvent. Place one in the reference beam and one in the sample beam. Run a baseline correction.

• Cut-off Check: Observe the spectrum of the pure solvent against air. If the absorbance spikes above 1.0 AU near your target wavelength, discard and use HPLC-grade solvents.

• Sample Preparation: Prepare a stock solution of the analyte. Dilute until the maximum absorbance is between 0.8 and 1.2 AU. Why? This range ensures linearity according to the Beer-Lambert Law while minimizing noise.

• Acquisition: Scan the sample from 200 nm to 800 nm.

• Overlay: Repeat with the second solvent. Overlay the spectra to calculate the shift (

  ).

References

• Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358.

• LibreTexts Chemistry. (2020). UV-Visible Spectroscopy: Solvent Effects.

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.

• Homocianu, M. (2011). Solvatochromism of some nitro-aniline derivatives. Spectrochimica Acta Part A.

Sources

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• 2. Virtual Labs [mas-iiith.vlabs.ac.in]
• 3. lejan-team.com [lejan-team.com]
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• 5. utsc.utoronto.ca [utsc.utoronto.ca]
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• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Carbonyl Peak Analysis in Pentanedione Dyes: An FTIR-Centric Comparative Study

For researchers, scientists, and professionals in drug development, the nuanced analysis of molecular structures is paramount. Pentanedione dyes, and more broadly, β-dicarbonyl compounds, are a class of molecules where subtle structural shifts, such as keto-enol tautomerism, can significantly impact their chemical properties and reactivity. This guide provides an in-depth, technically-grounded comparison of Fourier-Transform Infrared (FTIR) spectroscopy for the analysis of carbonyl peaks in these dyes, benchmarked against other analytical techniques. Our focus is not merely on procedural steps but on the underlying scientific rationale that governs experimental choices, ensuring a self-validating approach to your research.

The Significance of Carbonyl Vibrations in Pentanedione Dyes

The carbonyl (C=O) stretching vibration is one of the most intense and informative bands in an infrared spectrum.[1] Its position, intensity, and shape are exquisitely sensitive to the local electronic and structural environment. In pentanedione-based systems, the analysis of the carbonyl region provides a direct window into the dynamic equilibrium between the keto and enol tautomers. This equilibrium is a cornerstone of their chemistry, influencing everything from reaction kinetics to their potential as ligands in coordination chemistry.

The keto form of a simple pentanedione, such as 2,4-pentanedione (acetylacetone), possesses two distinct carbonyl groups. In contrast, the enol form, stabilized by intramolecular hydrogen bonding and conjugation, exhibits a single, conjugated carbonyl group and a carbon-carbon double bond (C=C).[2] These structural differences give rise to unique vibrational signatures that can be readily distinguished and quantified using FTIR spectroscopy.

FTIR Spectroscopy: A Primary Tool for Tautomer Elucidation

FTIR spectroscopy operates on the principle of the absorption of infrared radiation by a molecule, which excites its vibrational modes.[3] The C=O bond, with its significant dipole moment, undergoes a large change in dipole moment during its stretching vibration, resulting in a characteristically strong absorption in the IR spectrum.[1] This inherent sensitivity makes FTIR an exceptional tool for studying the carbonyl groups in pentanedione dyes.

Interpreting the FTIR Spectrum of a Pentanedione Dye

The FTIR spectrum of a pentanedione dye is a composite of the spectra of its coexisting tautomers. The key to its interpretation lies in the deconvolution of the carbonyl stretching region, typically found between 1550 and 1750 cm⁻¹.

• Keto Tautomer: The keto form will exhibit two distinct C=O stretching bands due to symmetric and asymmetric stretching modes. For 2,4-pentanedione, these are typically observed around 1728 cm⁻¹ and 1708 cm⁻¹.[4][5]

• Enol Tautomer: The enol form displays a single, strong absorption band at a lower frequency, usually around 1606 cm⁻¹. This significant red-shift is a direct consequence of two electronic effects:

  • Conjugation: The C=O group is in conjugation with the C=C double bond, which delocalizes the π-electrons and weakens the C=O bond, lowering its stretching frequency.

  • Intramolecular Hydrogen Bonding: The carbonyl oxygen acts as a hydrogen bond acceptor for the enolic hydroxyl group. This interaction further withdraws electron density from the C=O bond, causing an additional decrease in its vibrational frequency.[4][5]

The enol form also presents a characteristic C=C stretching vibration, which is often observed near the conjugated C=O stretch, sometimes leading to overlapping bands. Additionally, a very broad O-H stretching band, indicative of the strong intramolecular hydrogen bond, can be seen in the 3200-2400 cm⁻¹ region.[4][5]

A Comparative Analysis of Analytical Techniques

While FTIR is a powerful tool, a comprehensive understanding of a system often requires a multi-faceted analytical approach. Here, we compare FTIR with other spectroscopic techniques for the analysis of pentanedione dyes.

Technique	Principle	Information Provided on Carbonyls	Advantages	Disadvantages
FTIR Spectroscopy	Infrared Absorption	Direct, sensitive detection of C=O stretching vibrations; quantitative analysis of tautomeric ratios.	High sensitivity to polar bonds like C=O; excellent for studying hydrogen bonding; relatively low cost and ease of use.	Water is a strong IR absorber, complicating analysis in aqueous solutions; sample thickness and concentration need careful control for quantitative analysis.[6]
Raman Spectroscopy	Inelastic Light Scattering	Provides information on C=O and C=C stretching vibrations.	Minimal sample preparation; water is a weak Raman scatterer, ideal for aqueous solutions; excellent for symmetric, non-polar bonds.[6]	Can be plagued by fluorescence from the sample or impurities; C=O stretching is often a weaker Raman scatterer compared to its IR absorption.
NMR Spectroscopy	Nuclear Magnetic Resonance	Quantitative determination of tautomeric equilibrium by integrating signals of distinct protons or carbons in each tautomer.	Provides unambiguous structural information and precise quantification of tautomers.[2][3][7]	Lower sensitivity compared to vibrational spectroscopy; more expensive instrumentation; longer acquisition times.
UV-Vis Spectroscopy	Electronic Absorption	Can distinguish between keto and enol forms based on their different electronic transitions (π → π* and n → π*).	High sensitivity; can be used for quantitative analysis of tautomeric equilibrium.	Provides less specific structural information compared to vibrational or NMR spectroscopy; overlapping bands can complicate analysis.[8][9]

FTIR vs. Raman: A Deeper Dive

The choice between FTIR and Raman spectroscopy often depends on the specific research question and the nature of the sample.

• For Carbonyl Analysis: FTIR is generally superior for the direct analysis of the C=O group due to its large dipole moment, which results in a strong IR absorption. In Raman spectroscopy, the C=O stretch is often weaker.

• For C=C Analysis: Conversely, the C=C bond in the enol tautomer, being more polarizable, often gives a strong Raman signal.[6]

• Aqueous Samples: Raman spectroscopy holds a distinct advantage for samples in aqueous media, as water is a very weak Raman scatterer.[6] In contrast, the strong IR absorption of water can obscure large regions of the spectrum in FTIR analysis.

• Fluorescence: A significant drawback of Raman spectroscopy is the potential for fluorescence from the sample or impurities, which can overwhelm the Raman signal.[6] FTIR is not affected by fluorescence.

In the context of pentanedione dyes, which are often colored and can be fluorescent, FTIR provides a more robust and direct method for analyzing the carbonyl peaks.

Experimental Protocol: A Self-Validating Workflow for FTIR Analysis

This protocol outlines a detailed, step-by-step methodology for the FTIR analysis of a pentanedione dye in a liquid state. The inclusion of validation steps ensures the trustworthiness of the obtained data.

Materials and Instrumentation

• Fourier-Transform Infrared (FTIR) Spectrometer (e.g., with a deuterated triglycine sulfate (DTGS) or mercury cadmium telluride (MCT) detector)

• Attenuated Total Reflectance (ATR) accessory with a suitable crystal (e.g., diamond or zinc selenide)

• Liquid sample of the pentanedione dye

• Appropriate solvent for cleaning the ATR crystal (e.g., isopropanol or acetone)

• Lint-free wipes

Step-by-Step Methodology

• Instrument Preparation and Background Collection:

  • Ensure the FTIR spectrometer has been powered on and allowed to stabilize according to the manufacturer's instructions.

  • Clean the ATR crystal thoroughly with the appropriate solvent and a lint-free wipe. A clean crystal is crucial for a good quality background spectrum.

  • Acquire a background spectrum. This will account for the absorbance of the atmosphere (CO₂ and H₂O) and the ATR crystal itself.

  • Causality: A clean and recent background spectrum is essential for accurate absorbance measurements of the sample. Any contaminants on the crystal or changes in the atmospheric composition will be ratioed out from the sample spectrum.

• Sample Application:

  • Apply a small drop of the liquid pentanedione dye directly onto the center of the ATR crystal. Ensure the crystal surface is completely covered.

  • Causality: The ATR technique relies on the intimate contact between the sample and the crystal surface for the evanescent wave to penetrate the sample. Incomplete coverage will lead to a weak and non-representative spectrum.

• Data Acquisition:

  • Acquire the sample spectrum. Typical acquisition parameters for a liquid sample are:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 (signal-to-noise ratio improves with the square root of the number of scans)

  • Causality: A resolution of 4 cm⁻¹ is generally sufficient to resolve the key vibrational bands in liquids. A higher number of scans improves the signal-to-noise ratio, which is important for detecting weak signals or for quantitative analysis.

• Data Processing and Analysis:

  • Perform an ATR correction if necessary. This mathematical correction accounts for the wavelength-dependent depth of penetration of the evanescent wave.

  • Baseline correct the spectrum to remove any broad background features.

  • Identify and label the key peaks in the carbonyl region (1750-1550 cm⁻¹) corresponding to the keto and enol tautomers.

  • For quantitative analysis, the integrated area of the characteristic peaks of the keto and enol forms can be used to determine their relative concentrations. This requires the creation of a calibration curve using standards of known concentration.

• Validation and Cleaning:

  • Clean the ATR crystal thoroughly with the appropriate solvent.

  • Acquire a spectrum of the clean crystal to ensure no sample residue remains. The spectrum should resemble the background spectrum.

  • Repeat the measurement with a fresh aliquot of the sample to ensure reproducibility.

  • Causality: This final cleaning and verification step is a critical part of a self-validating protocol. It confirms that there is no carry-over between samples and that the obtained spectra are truly representative of the analyzed substance.

Visualizing the Concepts

To better illustrate the key concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Keto-enol tautomerism in 2,4-pentanedione.

Caption: Experimental workflow for ATR-FTIR analysis.

Conclusion

FTIR spectroscopy stands out as a primary and highly effective technique for the analysis of carbonyl peaks in pentanedione dyes. Its sensitivity to the polar C=O bond provides a direct and detailed view of the keto-enol tautomeric equilibrium, which is fundamental to the chemical behavior of these compounds. While other techniques such as Raman, NMR, and UV-Vis spectroscopy offer complementary information and may be advantageous in specific scenarios (e.g., analysis in aqueous solutions), the robustness, ease of use, and directness of FTIR make it an indispensable tool in the arsenal of researchers and scientists in this field. By following a well-reasoned and self-validating experimental protocol, as outlined in this guide, one can confidently obtain high-quality, reproducible data to unravel the intricate structural dynamics of pentanedione dyes.

References

• Lab Manager. (2025, March 7). FTIR vs Raman Spectroscopy: Which Technique Suits Your Analysis? Retrieved from [Link]

• Photonics.com. (2021, December 7). Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, January 28). Assignment of the IR spectrum of 2,4-pentanedione (acetylacetone). Retrieved from [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• ERIC. (2011, October). Substituent Effects on Keto-Enol Equilibria Using NMR Spectroscopy. Journal of Chemical Education, 88(10), 1444-1445. Retrieved from [Link]

• ACS Publications. (2002, June 1). Hydrogen Bonding Using NMR: A New Look at the 2,4-Pentanedione Keto-Enol Tautomer Experiment. Journal of Chemical Education, 79(6), 747. Retrieved from [Link]

• Northern Illinois University. (n.d.). FT-IR Sample Preparation. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 7). 7: FT-IR Spectroscopy (Experiment). Retrieved from [Link]

• Spectroscopy Online. (2017, September 1). The Carbonyl Group, Part I: Introduction. Retrieved from [Link]

• Scribd. (n.d.). FTIR Analysis of Organic Compounds. Retrieved from [Link]

• Acta Chimica Slovaca. (n.d.). Raman and infrared spectra, conformations and ab initio calculations of 3-methoxymethylene-2,4-pentanedione. Retrieved from [Link]

• Penn State University. (n.d.). Fourier Transform Infrared Spectroscopy. Retrieved from [Link]

• Pearson. (n.d.). Explain why 92% of 2,4-pentanedione exists as the enol tautomer. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 5). 4.2: IR Spectroscopy. Retrieved from [Link]

• MDPI. (2020, November 20). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules, 25(22), 5464. Retrieved from [Link]

• The Catalyst. (n.d.). The Keto-Enol Tautomerism of 2,4-Pentanedione and Related Compounds. Retrieved from [Link]

• DIAL.pr@UCLouvain. (n.d.). Keto-Enol Equilibrium from Combining UV/vis Absorption Spectroscopy with Quantum Chemical Calculations. Retrieved from [Link]

• RSC Publishing. (n.d.). An n.m.r. study of keto–enol tautomerism in β-diketones. Journal of the Chemical Society B: Physical Organic, 777-780. Retrieved from [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectrum of the enol tautomer (in blue) and emission spectrum of the keto tautomer (in red). Retrieved from [Link]

• YouTube. (2015, October 12). FTIR Sampling Techniques - Transmission: Solids Sample Preparation. Thermo Fisher Scientific. Retrieved from [Link]

Sources

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• 2. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 3. sfr.ca [sfr.ca]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
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• 8. Forensic Chemistry: Raman versus FTIR Spectroscopy- An Undergraduate Study to Engage in Technology [article.sapub.org]
• 9. drawellanalytical.com [drawellanalytical.com]

Comparative Guide: Solvatochromism of Benzoxazole vs. Benzothiazole Merocyanines

Topic: Comparing Solvatochromism of Benzoxazole vs. Benzothiazole Merocyanines Content Type: Publish Comparison Guide

Executive Summary

This guide provides a technical comparison between benzoxazole and benzothiazole -derived merocyanine dyes, focusing on their solvatochromic behavior. These donor-acceptor (

) systems are critical in designing polarity-sensitive probes for drug discovery and bio-imaging.

Key Distinction:

• Benzothiazole (S-heterocycle): Exhibits a bathochromic (red) shift (typically 20–40 nm) relative to its oxygen counterpart due to the lower electronegativity and higher polarizability of sulfur. It generally displays higher sensitivity to solvent polarity changes (larger Stokes shifts).[1]

• Benzoxazole (O-heterocycle): Exhibits a hypsochromic (blue) shift and higher quantum yields in non-polar environments. It is often more chemically stable but less sensitive to minor polarity fluctuations than the sulfur analog.

Molecular Architecture & Electronic Theory

The fundamental difference in solvatochromism stems from the heteroatom in the donor ring (Position 1).

• Electronegativity: Oxygen (3.44)

  Sulfur (2.58).

  • The higher electronegativity of oxygen holds the lone pair electrons more tightly, reducing the efficiency of the electron donation into the polymethine chain. This increases the energy gap (

    ), resulting in blue-shifted absorption.

• Polarizability: Sulfur

  Oxygen.

  • The larger sulfur atom allows for greater delocalization of the

    -electron cloud. In polar solvents, the excited state (which is often more polar in neutral merocyanines) is stabilized more effectively in benzothiazole derivatives, leading to a pronounced red shift.

Resonance Structures (Zwitterionic vs. Quinoidal)

Merocyanines exist as a hybrid of a neutral (quinoidal) form and a zwitterionic (charge-separated) form.

• Non-Polar Solvents: Favor the neutral quinoidal form (

  ).

• Polar Solvents: Stabilize the zwitterionic form (

  for some ground-state zwitterions like Brooker's dye, or stabilize the charge-transfer excited state in others).

Benzothiazole derivatives possess a lower resonance energy barrier, allowing easier access to the zwitterionic limit compared to benzoxazole .

Comparative Solvatochromic Performance

The following data compares a standard styryl-merocyanine scaffold: 2-(4-hydroxystyryl)-3-methylbenz-X-azolium (where X = O or S).

Table 1: Absorption Maxima ( ) in Various Solvents

Note: Data represents typical values for N-methylated 4-hydroxystyryl derivatives.

Solvent	Polarity ( )	Benzoxazole (O) (nm)	Benzothiazole (S) (nm)	Shift ( )
Toluene	33.9	~365	~392	+27 nm (Red)
Dichloromethane	40.7	~378	~410	+32 nm (Red)
Ethanol	51.9	~336	~375	+39 nm (Red)
DMSO	45.1	~385	~425	+40 nm (Red)
Solvatochromism Type	-	Negative (Blue shift in highly polar H-bond donors)	Mixed/Negative (Stronger bathochromic response in aprotic polar)	-

Interpretation: The benzothiazole analog is consistently red-shifted. In protic solvents like ethanol, both dyes often show a hypsochromic (blue) shift relative to DMSO (negative solvatochromism) because hydrogen bonding stabilizes the ground-state phenolate oxygen (zwitterionic form), increasing the transition energy.

Experimental Protocols

Protocol A: Synthesis of Merocyanine Derivatives

This protocol yields the iodide salt precursors, which are then deprotonated to form the active merocyanine dye.

Reagents:

• 2-methylbenzoxazole (or 2-methylbenzothiazole)

• Methyl Iodide

• 4-Hydroxybenzaldehyde

• Piperidine (Catalyst)[2]

• Ethanol (Solvent)[2][3]

Workflow Diagram:

Figure 1: Synthesis workflow for benzoxazole/benzothiazole merocyanines.

Step-by-Step:

• Quaternization: Reflux 10 mmol of the heterocycle with 15 mmol methyl iodide in acetonitrile for 6 hours. Precipitate with ether.

• Condensation: Mix 5 mmol of the quaternary salt with 5 mmol 4-hydroxybenzaldehyde in 20 mL ethanol. Add 5 drops of piperidine. Reflux for 4-6 hours.

• Purification: Cool to precipitate the dye. Recrystallize from ethanol.

Protocol B: Solvatochromic Measurement

Objective: Determine

shifts and sensitivity.

• Stock Solution: Prepare

  M stock of the dye in DMSO.

• Solvent Preparation: Select 5 solvents of varying polarity (Toluene, DCM, THF, Ethanol, Water).

• Dilution: Aliquot 20

  L stock into 2 mL of each solvent (Final conc: M).

• Base Activation: Add 1

  L of Triethylamine (TEA) to ensure the dye is in the deprotonated merocyanine form (phenolate).

• Measurement: Record UV-Vis absorption (300–600 nm).

• Analysis: Plot ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  (wavenumber, ) vs. Reichardt’s parameter .

Mechanism of Action

The solvatochromism is governed by the difference in dipole moment between the ground (

) and excited ( ) states.

• Benzothiazole (S): The sulfur atom facilitates charge transfer. In the excited state, electron density moves from the phenolate oxygen to the heterocycle.

  • Result: High sensitivity to solvent polarizability.

• Benzoxazole (O): The oxygen atom in the ring resists accepting electron density compared to sulfur.

  • Result: The dipole change (

    ) is smaller, leading to reduced solvatochromic range (smaller slope in the Reichardt plot).

Figure 2: Resonance equilibrium driving solvatochromic shifts.

Application Suitability

Application	Recommended Analog	Reason
Polarity Sensing	Benzothiazole	Larger dynamic range (red shift) and higher sensitivity to micro-environmental changes.
Bio-Imaging	Benzothiazole	Red-shifted emission penetrates tissue better; higher photostability.
pH Sensing	Benzoxazole	The phenolic proton is often more acidic/labile; distinct color change in blue/UV region.
Non-Linear Optics	Benzothiazole	Higher hyperpolarizability ( ) due to better conjugation.

References

• Hahn, K. M., et al. (2013). Environment-Sensing Merocyanine Dyes for Live Cell Imaging Applications. Bioconjugate Chemistry. Link

• Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews. Link

• Maliszewski Paczkowski, I., et al. (2023).[4] Synthesis, solvatochromism and estimation of ground and excited state dipole moments of silylated benzothiazole dyes. ResearchGate. Link

• Kulinich, A. V., & Ishchenko, A. A. (2009). Merocyanine dyes: synthesis, structure, properties and applications. Russian Chemical Reviews. Link

Sources

• 1. Synthesis and Solvatochromism of New Thiazole Derivatives Bearing N,N-Bis(2-methoxyethyl) Benzenesulfonamide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Advanced Characterization of Benzoxazole Dyes: Mass Spectrometry Fragmentation &amp; Comparative Analysis

Executive Summary

Benzoxazole derivatives are ubiquitous in drug discovery and bio-imaging due to their high quantum yields and structural rigidity. However, their characterization presents unique challenges compared to their sulfur (benzothiazole) and nitrogen (benzimidazole) analogs. This guide provides a technical breakdown of the mass spectrometry (MS) fragmentation patterns of benzoxazole dyes, offering a direct comparison with alternative heterocycles to aid researchers in structural elucidation and metabolite identification.

Key Takeaway: The diagnostic signature of benzoxazole dyes is the loss of Carbon Monoxide (CO, 28 Da) from the oxazole ring, a pathway thermodynamically favored over the HCN loss seen in benzimidazoles or the CS loss in benzothiazoles.

Part 1: Comparative Analysis of Dye Scaffolds

In drug development and fluorescent probe design, researchers often choose between benzoxazole, benzothiazole, and benzimidazole scaffolds. Understanding their distinct fragmentation energetics is crucial for validating synthesis and identifying metabolic degradation products.

Table 1: Fragmentation Fingerprint Comparison

Objective comparison of benzoxazole performance against structural alternatives.

Feature	Benzoxazole (Target)	Benzothiazole (Alternative)	Benzimidazole (Alternative)
Heteroatoms	Oxygen, Nitrogen	Sulfur, Nitrogen	Nitrogen (x2)
Primary Neutral Loss	CO (28 Da)	CS (44 Da) or HCS	HCN (27 Da)
Ring Stability (ESI)	Moderate; Oxygen destabilizes radical cation more than Sulfur.	High; Sulfur stabilizes radical cation effectively.	High; Resonance stabilization across nitrogens.
Ionization Preference	ESI(+) / APCI(+)	ESI(+) / EI	ESI(+) (Highly basic)
Diagnostic Ion ( )
Energy Requirement	Lower collision energy (CE) required for ring opening.	Higher CE required; ring often remains intact while substituents cleave.	Moderate CE; sequential losses of HCN common.

Comparative Insight: The "Proximity Effect"

A critical differentiator for 2-substituted benzoxazoles (common in dyes like styrylbenzoxazoles) is the Proximity Effect .[1] Unlike benzothiazoles, benzoxazoles frequently undergo a specific rearrangement where an ortho-substituent on a pendant phenyl ring interacts with the oxazole nitrogen.

• Benzoxazole Behavior: Rapid elimination of the ortho-substituent (e.g., loss of Cl[1]• or OH•) driven by the formation of a stable cyclic ion.

• Alternative Behavior: Benzothiazoles rarely show this due to the larger atomic radius of sulfur preventing the necessary steric approach.

Part 2: Mechanistic Fragmentation Pathways

To accurately interpret spectra, one must understand the causality behind the peaks. The fragmentation of benzoxazole dyes generally follows two distinct pathways depending on the ionization method (ESI vs. EI).

The Carbon Monoxide Ejection (ESI-CID Pathway)

In Electrospray Ionization (ESI) with Collision Induced Dissociation (CID), the protonated molecule

undergoes a characteristic ring contraction.

• Mechanism: Protonation occurs at the Nitrogen (the most basic site).

• Step 1: Homolytic or heterolytic cleavage of the O-C(2) bond.[2]

• Step 2: Expulsion of neutral CO (28 Da).

• Result: Formation of a resonance-stabilized nitrenium ion or radical cation, depending on the charge state.

Retro-Diels-Alder (RDA) Cleavage

For benzoxazole derivatives with extensive conjugation (e.g., coumarin-benzoxazole hybrids), RDA reactions are observed. This results in the cleavage of the heterocyclic ring, often yielding fragments corresponding to the fused benzene ring and the nitrile component.

Substituent-Specific Fragmentation

• Alkyl Chains: If a chain

  3 carbons is attached to the C-2 position, a McLafferty Rearrangement is observed, leading to alkene loss.

• Carboxylic Acids: Common in solubility-enhanced dyes. Look for sequential losses of H₂O (-18 Da) followed by CO (-28 Da) or CO₂ (-44 Da).

Part 3: Visualization of Pathways & Workflows

Diagram 1: Benzoxazole Fragmentation Mechanism

Caption: Primary ESI-CID fragmentation pathway showing the characteristic loss of CO and subsequent ring contraction.

Diagram 2: Experimental Workflow for Structural Elucidation

Caption: Step-by-step protocol for generating reproducible MS/MS spectra for benzoxazole dyes.

Part 4: Experimental Protocol (Self-Validating)

To ensure scientific integrity, the following protocol includes "Checkpoints" to validate data quality during acquisition.

Objective: Obtain high-confidence structural data for a benzoxazole dye using ESI-MS/MS.

Sample Preparation

• Solvent: Dissolve 1 mg of dye in 1 mL of HPLC-grade Acetonitrile (MeCN). Dilute 1:100 with 0.1% Formic Acid in water.

• Checkpoint: Final concentration should be ~1-10 µg/mL. Avoid higher concentrations to prevent dimer formation (

  ), which complicates fragmentation analysis.

LC-MS Setup

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.8 µm).[3]

• Mobile Phase: (A) Water + 0.1% Formic Acid; (B) MeCN + 0.1% Formic Acid.[3]

• Gradient: 5% B to 95% B over 10 minutes.

• Ionization: ESI Positive Mode.

  • Capillary Voltage: 3.0 - 3.5 kV.

  • Cone Voltage: 30 V (Adjust to minimize in-source fragmentation).

MS/MS Acquisition (The "Energy Ramp" Technique)

Instead of a static collision energy, use a stepping method to distinguish weak bonds from core ring cleavage.

• Step A (Low Energy, 10-20 eV): Observe loss of labile substituents (e.g., alkyl chains, hydroxyls). The parent ion

  should remain the base peak.

• Step B (Medium Energy, 25-40 eV): This is the Diagnostic Zone . Look for the appearance of the

  peak (Loss of CO).

• Step C (High Energy, >50 eV): Complete pulverization. Look for aromatic ring fragments (phenyl cations,

  77, 91).

Data Validation (Self-Check)

• The Nitrogen Rule: If your benzoxazole dye has an even number of nitrogens, the molecular ion must have an even

  .

• Isotope Check: Verify the presence of Sulfur (in case of contamination with benzothiazoles) by checking the M+2 peak. Benzoxazoles (O/N) have negligible M+2 contributions compared to the ~4.4% contribution of

  S in benzothiazoles.

References

• Xu, J., et al. (2002).[4] Electron impact mass spectral fragmentation of chiral bisbenzoxazole, bisbenzothiazole and biscarbamide derivatives. Rapid Communications in Mass Spectrometry, 16(12), 1174-1179.[4] Retrieved from [Link]

• Holčapek, M., et al. (2006). Effects of functional groups on the fragmentation of dyes in electrospray and atmospheric pressure chemical ionization mass spectra. Dyes and Pigments.[5][6] Retrieved from [Link]

• Bowie, J. H., et al. (1967). Electron Impact Studies: The Fragmentation of Benzoxazoles. Journal of the Chemical Society B.

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Electron impact mass spectral fragmentation of chiral bisbenzoxazole, bisbenzothiazole and biscarbamide derivatives of 2,2-dimethyl-1,3-dioxolane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. holcapek.upce.cz [holcapek.upce.cz]
• 6. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

Crystal Structure Analysis of Benzoxazol-2-ylidene Derivatives: A Comparative Guide to SCXRD and MicroED

As a Senior Application Scientist specializing in structural elucidation, I frequently encounter a critical bottleneck in drug development and organometallic catalysis: crystallization. Benzoxazol-2-ylidene derivatives are a highly versatile class of N-heterocyclic carbenes (NHCs). They form robust transition metal complexes—such as with Palladium(II), Rhenium(I), and Borane—that are highly valued in cross-coupling catalysis and luminescent materials.

Determining the precise 3D arrangement of these complexes (e.g., the cis vs. trans coordination of the benzoxazol-2-ylidene ligand) is essential for understanding their steric profiles and reaction mechanisms. However, these compounds often precipitate as microcrystalline powders, resisting the formation of large single crystals.

This guide objectively compares the traditional gold standard, Single-Crystal X-Ray Diffraction (SCXRD) , with the disruptive alternative, Microcrystal Electron Diffraction (MicroED) , providing researchers with the mechanistic causality and experimental protocols needed to choose the right analytical pathway.

Mechanistic Comparison: Why Modality Matters

The choice between SCXRD and MicroED is not merely a matter of instrument availability; it is dictated by the fundamental physics of how radiation interacts with your sample.

Single-Crystal X-Ray Diffraction (SCXRD)

• The Mechanism: SCXRD relies on the scattering of X-ray photons by the electron clouds of atoms. Because X-rays interact weakly with matter, a large, highly ordered crystalline lattice is required to amplify the signal-to-noise ratio.

• The Causality of Choice: You must choose SCXRD when you can successfully grow large, high-quality crystals (>10 μm). The weak interaction ensures that the scattering is almost entirely kinematical (single scattering events), making data refinement straightforward. It is the most reliable method for determining absolute configuration via anomalous dispersion (the Flack parameter), as seen in classical studies of [1].

Microcrystal Electron Diffraction (MicroED)

• The Mechanism: MicroED utilizes a beam of electrons in a cryo-Transmission Electron Microscope (cryo-TEM). Electrons interact with the electrostatic potential of the atoms (both the positively charged nuclei and the electron clouds). This interaction is approximately 10^4 to 10^5 times stronger than X-ray scattering.

• The Causality of Choice: You must choose MicroED when your synthesis yields only microcrystalline powders or when sample quantities are severely limited (<1 mg). Because of the strong interaction, MicroED can solve high-resolution structures from crystals as small as 100 nm. However, this strong interaction also causes dynamical scattering (multiple scattering events within the crystal), which requires specialized continuous-rotation data collection to mitigate, a technique rapidly gaining traction in the [2].

Quantitative Performance Matrix

To objectively compare these methodologies, the following table summarizes the operational parameters for analyzing benzoxazol-2-ylidene derivatives [3, 4].

Parameter	SCXRD	MicroED
Minimum Crystal Size	> 10 μm (often > 50 μm)	100 nm – 500 nm
Sample Quantity Required	~5–10 mg (for crystallization trials)	< 1 mg (powder is sufficient)
Interaction Medium	X-ray photons vs. Electron clouds	Electrons vs. Electrostatic potential
Scattering Physics	Kinematical	Kinematical + Dynamical
Data Collection Time	2 to 24 hours	< 10 minutes (continuous rotation)
Absolute Configuration	Direct (Anomalous Dispersion)	Indirect (Requires chiral salt formation)
Primary Challenge	Growing large, defect-free crystals	Sample preparation and dynamical scattering

Decision Workflow

Workflow for selecting SCXRD vs. MicroED for benzoxazol-2-ylidene complex structure determination.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies include built-in validation checks.

Protocol A: SCXRD Workflow for Benzoxazol-2-ylidene Complexes

• Crystallization via Vapor Diffusion:

  • Procedure: Dissolve the benzoxazol-2-ylidene complex in a minimal amount of a good solvent (e.g., dichloromethane). Place the open vial inside a larger, sealed chamber containing a volatile anti-solvent (e.g., diethyl ether).

  • Causality: Vapor diffusion allows for extremely slow saturation. This thermodynamic control gives the molecules time to correct misalignments, forming a highly ordered, defect-free lattice.

• Crystal Mounting:

  • Procedure: Select a crystal (>10 μm) under a polarized light microscope. Coat it in paratone oil and mount it on a MiTeGen loop.

  • Causality: The paratone oil prevents solvent loss from the crystal lattice. Without it, the crystal would crack, losing long-range order and degrading diffraction quality.

• Data Collection & Validation:

  • Procedure: Flash-cool the crystal to 100 K using a nitrogen stream (to reduce the Debye-Waller factor/thermal motion) and collect data using a microfocus X-ray source.

  • Validation Check: Monitor the internal agreement factor (

    ) during data merging. An validates that the crystal possesses sufficient symmetry and that absorption corrections were applied successfully.

Protocol B: MicroED Workflow for Microcrystalline Powders

• Sample Preparation on TEM Grids:

  • Procedure: Suspend <1 mg of the microcrystalline powder in a non-solvating liquid (e.g., hexane). Apply 2 μL to a carbon-coated copper TEM grid. Blot away excess liquid and plunge-freeze the grid in liquid ethane.

  • Causality: Crystals must be thinner than 500 nm to allow electron transmission. Plunge-freezing rapidly vitrifies any residual solvent, preventing the formation of crystalline ice. Crystalline ice produces strong powder diffraction rings that would obscure the sample's signal.

• Data Collection via Continuous Rotation:

  • Procedure: Load the grid into a cryo-TEM (e.g., 200 kV Glacios). Locate a suitable nanocrystal in imaging mode. Switch to diffraction mode and continuously rotate the stage (e.g., -30° to +30° at a rate of 0.5°/s) while recording on a direct electron detector.

  • Causality: Continuous rotation integrates the diffracted intensities across the Bragg condition, drastically reducing the impact of dynamical scattering and allowing for pseudo-kinematical data processing.

  • Validation Check: Inspect the initial diffraction frames for ice rings at ~3.6 Å. The absence of these rings validates successful vitrification, ensuring the measured intensities belong solely to the benzoxazol-2-ylidene complex.

• Data Processing:

  • Procedure: Process the frames using DIALS or XDS, and refine the structure using standard crystallographic software (e.g., SHELXL).

  • Validation Check: Ensure that electron scattering factors (rather than X-ray scattering factors) are explicitly defined in the refinement software to prevent severe distortions in the final electron density map.

References

• Hahn, F. E., et al. "Palladium(II) Complexes with Benzoxazol-2-ylidene Ligands: Crystal Structures of trans-Chloro(benzoxazol-2-ylidene)-bis(triphenylphosphine)palladium(II) Chloride and cis-Diiodo(benzoxazol-2-ylidene)(triphenylphosphine)palladium(II)." Zeitschrift für Naturforschung B, 2004. URL:[Link]

• Bruhn, J. F., et al. "Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples." Frontiers in Molecular Biosciences, 2021. URL:[Link]

• Creative Biostructure. "SCXRD vs MicroED Comparison for Crystallography Research." Creative Biostructure, 2024. URL:[Link]

• XtalPi. "Crystal structure determination with SCXRD & MicroED." XtalPi Services, 2024. URL: [Link]

Safety & Regulatory Compliance

3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione proper disposal procedures

The following guide details the technical operational procedures for the safe handling and disposal of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione . This compound is a conjugated merocyanine-type derivative, combining a benzoxazole heterocycle with an acetylacetone (2,4-pentanedione) moiety.[1]

Due to its specific structure, it must be treated as a Hazardous Organic Chemical with potential photosensitizing properties and aquatic toxicity.[1]

PART 1: IMMEDIATE ACTION CARD (Emergency Response)

Scenario	Immediate Action Protocol
Spill (Solid)	DO NOT SWEEP dry. Dampen slightly with inert oil or water (if compatible) to prevent dust generation.[1] Scoop into a chemically resistant bag.
Spill (Liquid)	Absorb with vermiculite or sand.[1] Do NOT use combustible materials like sawdust.[1] Place in a sealed container labeled "Hazardous Waste - Toxic."
Skin Contact	Wash immediately with soap and copious water for 15 minutes.[1] The compound may stain skin; do not use abrasion to remove color.[1]
Eye Contact	Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if present.[1][2][3][4][5] Seek medical attention immediately.
Fire	Use CO₂, dry chemical, or foam.[1][3][5] Avoid water jets which may spread the chemical into drains.[1]

PART 2: CHEMICAL PROFILE & HAZARD IDENTIFICATION

To ensure proper segregation, you must understand the chemical nature of the waste.[1] This compound is likely a colored solid (yellow/orange/red) due to the conjugated ylidene system.[1]

Chemical Structure & Properties:

• Systematic Name: 3-(3H-Benzoxazol-2-ylidene)pentane-2,4-dione[1]

• Functional Groups: Benzoxazole ring (heterocycle), Diketone (chelating agent), Exocyclic double bond (Michael acceptor reactivity).[1]

• Solubility: Likely soluble in organic solvents (DMSO, Methanol, DCM); sparingly soluble in water.[1]

Hazard Classifications (Derived from Functional Moieties):

Hazard Type	Code	Description
Health	H302	Harmful if swallowed (Benzoxazole characteristic).[1][4][5][6]
H315/H319	Causes skin and serious eye irritation.[1][2][4][5][7]
H317	May cause an allergic skin reaction (Sensitizer).[1]
Environmental	H412	Harmful to aquatic life with long-lasting effects.[1]
Physical	Combustible	Finely divided dust may form explosive mixtures in air.[1]

PART 3: DISPOSAL WORKFLOWS

A. Solid Waste Disposal (Preferred Method)

The gold standard for complex heterocyclic organics is High-Temperature Incineration .[1] This ensures the complete destruction of the benzoxazole ring and prevents environmental leaching.[1]

Protocol:

• Collection: Place the solid waste in a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

• Labeling: Label clearly as "Hazardous Waste: Toxic Organic Solid."

  • Specific Note: Add "Contains Benzoxazole Derivative" to the label to assist waste handlers.[1]

• Segregation: Do not mix with strong oxidizers (e.g., nitrates, perchlorates) in the waste stream.[1]

• Final Disposal: Transfer to a licensed chemical waste facility for incineration at >1000°C.[1]

B. Liquid Waste (Mother Liquors/Solvents)

If the compound is dissolved in solvents (e.g., from HPLC or synthesis washing):

• Solvent Identification: Determine the primary solvent.[1]

  • Halogenated:[1] (DCM, Chloroform)

    Halogenated Waste Stream .[1]

  • Non-Halogenated: (Methanol, Acetone, DMSO)

    Non-Halogenated Organic Waste Stream .[1]

• Concentration Limit: If the concentration is high (>5%), consider precipitating the solid (via rotary evaporation) and disposing of it as solid waste to reduce liquid waste volume.[1]

• pH Check: Ensure the waste solution is neutral (pH 6-8). The diketone moiety can form metal complexes; ensure no heavy metals were used in the process before mixing streams.[1]

C. Chemical Deactivation (Pre-Treatment)

Use this only if incineration is unavailable or for cleaning trace residues on glassware.[1]

Mechanism: Oxidative cleavage of the ylidene double bond breaks the conjugation, destroying the dye properties and the molecule's integrity.[1]

Step-by-Step Deactivation:

• Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution or dilute Hydrogen Peroxide.[1]

• Treatment: Slowly add the oxidant to the residue.[1]

  • Observation: The color should fade (quenching of the chromophore).[1]

• Wait Time: Allow to stand for 1 hour in a fume hood.

• Neutralization: Neutralize the solution with Sodium Thiosulfate (to remove excess oxidant) before checking pH.[1]

• Disposal: Dispose of the resulting aqueous solution as Hazardous Aqueous Waste (do not pour down the drain unless explicitly permitted by local EHS regulations for treated waste).[1]

PART 4: DECISION LOGIC DIAGRAM

The following flowchart illustrates the decision-making process for disposing of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione.

Caption: Operational decision tree for segregating and disposing of benzoxazole-derivative waste streams.

PART 5: REGULATORY COMPLIANCE & SEGREGATION

1. Waste Compatibility (Segregation Rules):

• Incompatible with: Strong Oxidizers (Nitric acid, Peroxides), Strong Bases (may induce hydrolysis or ring opening unpredictably).[1]

• Storage: Store waste containers in a cool, dry, well-ventilated area, away from direct sunlight (to prevent photochemical degradation before disposal).

2. US EPA Considerations (RCRA): While this specific compound may not have a unique "P" or "U" list code, it falls under the "Characteristic of Toxicity" if leachable, or simply as a "Hazardous Chemical" under OSHA.[1]

• Recommendation: Manage as RCRA Hazardous Waste . Do not dispose of in municipal trash.

3. European Waste Catalogue (EWC):

• Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances, including mixtures of laboratory chemicals.[1]

References

• Thermo Fisher Scientific. (2024).[1][8] Safety Data Sheet: 2(3H)-Benzoxazolone. Retrieved from [1]

• National Institute of Standards and Technology (NIST). (2023).[1] 3-Benzylidene-2,4-pentanedione Spectral Data. NIST Chemistry WebBook, SRD 69.[1] Retrieved from [1]

• PubChem. (2025).[1][9] Compound Summary: Benzoxazole Derivatives and Toxicity Profiles. National Library of Medicine.[1] Retrieved from [1]

• Sigma-Aldrich. (2025).[1][4][6] Safety Data Sheet: 3-(3-oxo-2-benzofuran-1(3H)-ylidene)-2,4-pentanedione. Retrieved from [1]

Sources

• 1. Acetylacetone - Wikipedia [en.wikipedia.org]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. lobachemie.com [lobachemie.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. 3-(Benzoyloxy)-2,4-pentanedione | C12H12O4 | CID 20738 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione

Predictive Safety and Operational Handling Guide: 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione

In drug development and advanced chemical synthesis, handling highly specialized pharmacophores requires moving beyond generic Safety Data Sheets (SDS). As application scientists, we must employ predictive risk management—analyzing a molecule's structural components to anticipate its physical behavior and biological hazards. This guide provides a causality-driven, self-validating framework for safely handling, solvating, and disposing of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione.

Predictive Chemical Profiling & Hazard Causality

To determine the appropriate Personal Protective Equipment (PPE) and engineering controls, we must first deconstruct the molecule:

• Benzoxazole Core: This heterocycle is highly lipophilic. While this property is excellent for cellular permeability in biological assays, it presents a severe transdermal hazard in the laboratory. If dissolved in a carrier solvent, it can easily traverse the stratum corneum (the skin's outer barrier).

• 2,4-Pentanedione (Acetylacetone) Moiety: This functional group is a well-documented bidentate metal chelator. Accidental systemic exposure carries the risk of interfering with endogenous metalloenzymes.

• Ylidene Linkage: The double bond connecting the core to the pentanedione group creates a rigid, highly conjugated, and planar system. Molecules with this architecture typically crystallize as fine, low-density powders that are highly prone to electrostatic "fly-away," presenting an acute inhalation risk during weighing.

According to the hazard evaluation frameworks established in [1], treating novel or uncharacterized conjugated heterocycles as high-potency transdermal and inhalation hazards is mandatory until proven otherwise.

Quantitative Risk Factors & PPE Specifications

The following matrix outlines the mandatory PPE based on the physical state of the compound. We do not just list the equipment; we define why it is required based on the chemical's predicted behavior, adhering to [2] standards.

Hazard Vector	Physical State	Quantitative Metric / Threshold	Mandated PPE	Mechanistic Causality
Inhalation	Dry Powder	Airborne particles < 10 µm	N95/P100 Respirator	Rigid conjugated structures form fine, easily aerosolized electrostatic dust during transfer.
Transdermal	Solvated (DMSO/DMF)	Elastomer breakthrough < 5 mins	Double Nitrile or Nitrile/Butyl	Carrier solvents rapidly transport the lipophilic benzoxazole core through single-layer nitrile.
Ocular	Powder / Solution	pH/Reactivity dependent	ANSI Z87.1 Splash Goggles	The enolizable pentanedione moiety can cause severe mucosal irritation upon contact.
Systemic	All States	Unknown OEL (Assume < 1 µg/m³)	Fully buttoned FR Lab Coat	Chelation potential of the pentanedione group poses unknown risks to metalloproteins.

Operational Workflow: Preparation of In Vitro Assay Stocks

Objective: Safely transition the compound from a high-risk dry powder to a stabilized DMSO stock solution without environmental contamination.

This protocol is designed as a self-validating system, ensuring that safety parameters are confirmed at every critical juncture, in accordance with [3].

Step 1: Environmental Verification

• Action: Validate that the Class II Biological Safety Cabinet or Chemical Fume Hood face velocity is operating between 80–120 feet per minute (fpm).

• Self-Validation Checkpoint: Tape a single Kimwipe to the bottom of the sash. If the tissue does not pull steadily inward, do not proceed. The airflow is insufficient to capture aerosolized powder.

Step 2: PPE Donning Sequence

• Action: Don a flame-resistant (FR) lab coat, ANSI Z87.1 safety goggles, and a base layer of 5-mil nitrile gloves.

• Action: Don a second pair of outer nitrile gloves (or butyl rubber if handling >50 mL of DMSO).

Step 3: Anti-Static Weighing

• Action: Place the analytical balance inside the fume hood. Pass the sealed compound vial through an anti-static ionizer before opening.

• Causality: Neutralizing the electrostatic charge prevents the highly crystalline ylidene-linked particles from repelling each other and aerosolizing out of the weigh boat.

• Self-Validation Checkpoint: Before fully opening the vial, observe the powder. If it clings aggressively to the upper walls of the glass, it is highly charged. Re-apply the ionizer.

Step 4: In Situ Solvation

• Action: Transfer the required mass of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione into a conductive weighing boat.

• Critical Directive: Do not transport the dry powder out of the hood. Add the calculated volume of anhydrous DMSO directly to the weighing boat or transfer vial inside the hood.

• Causality: Once solvated, the inhalation hazard drops to zero, but the transdermal hazard peaks. Containing the solvation step inside the hood localizes the highest-risk phase of the operation.

Visualized Safety Workflow

Operational Safety and PPE Workflow for 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione.

Decontamination and Disposal Plan

Objective: Prevent cross-contamination and ensure environmentally compliant destruction of the pharmacophore.

Step 1: Surface Decontamination

• Action: Wipe down the balance, spatulas, and hood surfaces with a 70% Isopropanol (IPA) or Ethanol solution, followed by a secondary wipe with distilled water.

• Causality: Because the benzoxazole core is highly lipophilic, water alone will not solubilize or remove residual compound dust. An organic solvent is required to lift the chemical, and the water wipe removes the solvent residue.

Step 2: Solid Waste Routing

• Action: Remove your outer gloves inside the fume hood. Place all contaminated consumables (weigh boats, Kimwipes, outer gloves) into a designated, puncture-resistant chemical waste bin.

• Validation: Ensure the bin is explicitly labeled for "Trace Organic Contaminants - Incineration Only."

Step 3: Liquid Waste Routing

• Action: Transfer any unused DMSO stock solutions to a "Halogen-Free Organic Waste" carboy.

• Causality: The molecular formula of 3-[1,3-benzoxazol-2(3H)-yliden]-2,4-pentanedione contains only carbon, hydrogen, nitrogen, and oxygen. Segregating it from halogenated waste prevents incompatible chemical reactions and significantly reduces institutional disposal costs.

References

• Identifying and Evaluating Hazards in Research Laboratories Source: American Chemical Society (ACS) URL:[Link]

• Personal Protective Equipment Source: Occupational Safety and Health Administration (OSHA) URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council, National Academies Press URL:[Link]